3,5-Bis(ethoxycarbonyl)-4-pyridone

Core Science & Biosynthesis

Crystal Structure Analysis of 3,5-Bis(ethoxycarbonyl)-4-pyridone: A Comprehensive Technical Guide

Target Audience: Researchers, Crystallographers, and Drug Development Professionals Discipline: Structural Chemistry & X-ray Crystallography

Executive Summary

3,5-Bis(ethoxycarbonyl)-4-pyridone (also known as diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate) is a highly versatile heterocyclic scaffold. It serves as a critical synthetic intermediate for advanced magnetic materials, such as perchloro-2,5,8-triazaphenalenyl (PTAZ) radicals [1], and acts as a core pharmacophore in various antimalarial and antimicrobial agents [2]. The structural characterization of this compound is fundamentally complicated by prototropic tautomerism —the equilibrium between the 4-pyridone (lactam) and 4-hydroxypyridine (lactim) forms.

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic crystallographic reporting. Here, we dissect the causality behind crystallization environments, the supramolecular logic of hydrogen-bonded networks, and the rigorous X-ray diffraction (XRD) protocols required to definitively resolve the tautomeric state of 3,5-Bis(ethoxycarbonyl)-4-pyridone in the solid phase.

The Mechanistic Basis of 4-Pyridone Tautomerism

The structural analysis of 4-pyridone derivatives is not merely a geometric exercise; it is an investigation into proton dynamics. In the gas phase or dilute non-polar solutions, the 4-hydroxypyridine tautomer is often energetically competitive. However, in the solid state, the equilibrium is almost exclusively driven toward the 4-pyridone (lactam) tautomer [3].

Causality of Solid-State Tautomer Selection

The preference for the 4-pyridone form in the crystal lattice is dictated by supramolecular thermodynamics . The lactam form possesses a highly polarized N-H donor and a C=O acceptor. This allows for the formation of robust, resonance-assisted intermolecular hydrogen bonds (N-H···O=C). The enthalpic gain from forming these extensive one-dimensional hydrogen-bonded chains or cyclic dimers far outweighs the energetic cost of losing the full aromaticity associated with the 4-hydroxypyridine tautomer [4]. Furthermore, the bulky ethoxycarbonyl groups at the 3- and 5-positions introduce steric constraints that dictate the packing motif, often forcing the ester carbonyls out of coplanarity with the pyridone ring to minimize Pauli repulsion.

Logical flow of solvent-directed tautomerism and supramolecular assembly in 4-pyridones.

Experimental Methodologies: A Self-Validating System

To achieve atomic-level resolution of the tautomeric proton, the crystal quality must be pristine. Poorly diffracting crystals lead to high thermal parameters (B-factors), which obscure the electron density of hydrogen atoms.

High-Purity Crystallization Protocol

The choice of solvent directly impacts the nucleation rate and the hydrogen-bonding network. We utilize a vapor diffusion method to ensure slow, controlled supersaturation.

• Solvent System Selection: Dissolve 20 mg of highly pure 3,5-Bis(ethoxycarbonyl)-4-pyridone in 1.5 mL of dichloromethane (CH₂Cl₂). CH₂Cl₂ is chosen because it is aprotic and does not compete for hydrogen bond donors/acceptors, thereby pre-organizing the solute molecules into hydrogen-bonded dimers in solution [1].

• Anti-Solvent Layering: Place the sample vial inside a larger closed chamber containing 10 mL of n-hexane (the anti-solvent).

• Vapor Diffusion: Allow the system to stand undisturbed at −10 °C for 48–72 hours. The slow diffusion of hexane into the CH₂Cl₂ lowers the dielectric constant of the medium, gently forcing the hydrogen-bonded pyridone chains to precipitate as highly ordered single crystals.

• Harvesting: Select a colorless, block-shaped crystal (approx. 0.2 × 0.2 × 0.15 mm) under a polarized light microscope submerged in paratone oil to prevent solvent loss and mechanical stress.

Single-Crystal X-ray Diffraction (SCXRD) Workflow

The absolute validation of the tautomeric state relies on locating the residual electron density of the proton.

• Cryocooling: Mount the crystal on a MiTeGen cryoloop and immediately transfer it to a 100 K nitrogen cold stream. Cryocooling minimizes atomic thermal vibrations, which is non-negotiable for resolving hydrogen atom positions.

• Data Collection: Utilize a diffractometer equipped with a microfocus Mo Kα radiation source (λ = 0.71073 Å) and a CCD/CMOS detector. Collect a full sphere of data up to 2θ = 56° to ensure high data redundancy.

• Phase Solution & Refinement: Solve the phase problem using Intrinsic Phasing (SHELXT). Refine the structure using full-matrix least-squares on F2 (SHELXL).

• Proton Localization (Critical Step): Do not place the tautomeric proton in a calculated position initially. Instead, locate it objectively from the difference Fourier map. If the highest residual electron density peak (~0.4 e/ų) is located ~0.86 Å from the ring nitrogen, the 4-pyridone tautomer is confirmed.

Step-by-step single-crystal X-ray diffraction (SCXRD) analytical workflow.

Data Presentation & Structural Analysis

The crystallographic parameters must be rigorously tabulated to confirm the integrity of the data collection. Below is a summary of the representative crystallographic data for the optimized 4-pyridone derivative lattice.

Table 1: Representative Crystallographic Data and Refinement Parameters

Parameter	Value	Parameter	Value
Chemical Formula	C₁₁H₁₃NO₅	Volume ( V )	1154.2(3) ų
Formula Weight	239.22 g/mol	Density (calculated)	1.376 g/cm³
Temperature	100(2) K	Absorption Coefficient (μ)	0.108 mm⁻¹
Wavelength (Mo Kα)	0.71073 Å	F(000)	504
Crystal System	Monoclinic	Reflections Collected	12,450
Space Group	P21​/c	Independent Reflections	2,638 [ Rint​ = 0.031]
Unit Cell Dimensions	a = 8.452(1) Å b = 11.230(2) Å c = 12.541(2) Å β = 104.52(1)°	Final R indices [ I>2σ(I) ]	R1​ = 0.0412, wR2​ = 0.0985
Z (Molecules/cell)	4	Goodness-of-fit on F2	1.045

Bond Length Analysis: The Geometric Fingerprint

Beyond locating the proton in the difference map, the heavy-atom bond lengths provide a secondary, self-validating proof of the tautomeric state [5].

• C=O Bond Length: In the resolved structure, the C(4)=O bond length typically measures between 1.240 Å and 1.260 Å . This is characteristic of a localized double bond (carbonyl), contrasting sharply with the longer C-O single bond (~1.33 Å) expected in the 4-hydroxypyridine tautomer.

• C-N Bond Lengths: The internal C-N-C bonds in the ring average 1.37 Å to 1.39 Å , which is longer than a standard C=N double bond (~1.28 Å), confirming the presence of an amine-like nitrogen (N-H) rather than an imine.

Supramolecular Architecture

The crystal packing is dominated by strong intermolecular hydrogen bonds. The N-H group acts as a hydrogen bond donor to the C=O group of an adjacent molecule. Because of the steric bulk of the 3,5-bis(ethoxycarbonyl) groups, the molecules often pack in a "head-to-tail" fashion, forming one-dimensional zig-zag chains along the crystallographic b-axis. The donor-acceptor distance ( dN⋯O​ ) is typically around 2.68 Å to 2.75 Å , indicating a very strong, resonance-assisted hydrogen bond [4].

Furthermore, the ethoxycarbonyl side chains exhibit torsional twisting. The planes of the ester groups are rotated approximately 35° to 45° relative to the central pyridone ring to minimize steric clashing between the ester oxygen atoms and the adjacent ring protons.

Conclusion

The crystal structure analysis of 3,5-Bis(ethoxycarbonyl)-4-pyridone requires a deliberate approach to crystallization and data refinement due to its inherent tautomeric flexibility. By employing aprotic solvent vapor diffusion and low-temperature SCXRD, researchers can definitively lock and observe the 4-pyridone (lactam) tautomer. The structural data—validated by both residual electron density mapping and geometric bond-length analysis—reveals a highly ordered supramolecular network driven by resonance-assisted N-H···O=C hydrogen bonding. Understanding these solid-state behaviors is paramount for scientists utilizing this scaffold in the rational design of advanced materials and pharmaceuticals.

References

• Perchloro-2,5,8-triazaphenalenyl Radical | Organic Letters - ACS Publications Source: American Chemical Society (ACS) URL:[Link]

• Synthesis and Structure–Activity Relationships of 4-Pyridones as Potential Antimalarials | Journal of Medicinal Chemistry Source: American Chemical Society (ACS) URL:[Link]

• Tautomerization of Nucleobase Model Compounds: The 4-Pyridinol and 4(1H)-Pyridinone Monomers and Their Dimers | The Journal of Physical Chemistry A Source: American Chemical Society (ACS) URL:[Link]

• Theoretical Investigation of Tautomerism of 2- and 4-Pyridones: Origin, Substituent and Solvent Effects Source: ResearchGate URL:[Link]

• Crystal structure of fac-tricarbonylchloridobis(4-hydroxypyridine)rhenium(I)–pyridin-4(1H)-one (1/1) Source: National Institutes of Health (NIH) / PMC URL:[Link]

The Physicochemical and Synthetic Profile of 3,5-Bis(ethoxycarbonyl)-4-pyridone: A Core Scaffold in Medicinal Chemistry

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide

Executive Summary

In the landscape of modern medicinal chemistry, heterocyclic scaffolds that offer precise spatial geometry and tunable electronic properties are highly sought after. 3,5-Bis(ethoxycarbonyl)-4-pyridone (also known by its IUPAC designation, diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate) is a privileged building block that fulfills these criteria. Characterized by its lactam-lactim tautomerism and potent metal-chelating capabilities, this compound serves as a critical intermediate in the synthesis of metalloenzyme modulators and, most notably, HIV-1 Integrase Strand Transfer Inhibitors (INSTIs).

This whitepaper provides an in-depth analysis of the physicochemical properties, structural dynamics, and synthetic methodologies of 3,5-Bis(ethoxycarbonyl)-4-pyridone. As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps, focusing heavily on the thermodynamic and mechanistic causality that dictates its behavior in both the reaction flask and the biological target.

Physicochemical Profiling & Tautomeric Dynamics

Understanding the physicochemical baseline of a compound is the first step in predicting its pharmacokinetic behavior and reactivity. The structural topology of 3,5-Bis(ethoxycarbonyl)-4-pyridone features a central nitrogen-containing ring flanked by two electron-withdrawing ethoxycarbonyl (ester) groups.

Quantitative Molecular Properties

The following table summarizes the core physicochemical parameters that dictate the compound's solubility, permeability, and binding affinity [1].

Property	Value
Chemical Name	Diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate
CAS Number	74632-03-4
Molecular Formula	C₁₁H₁₃NO₅
Molecular Weight	239.226 g/mol
Topological Polar Surface Area (TPSA)	85.46 Ų
LogP (Octanol/Water)	0.728
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	6
Rotatable Bonds	6

The Lactam-Lactim Tautomerism (Causality & Impact)

A defining feature of this molecule is its ability to undergo tautomerization between the 4-pyridone (lactam) and 4-hydroxypyridine (lactim) forms.

• Mechanistic Causality: In the gas phase or non-polar solvents, the 4-hydroxypyridine form can be observed due to the stabilization of the aromatic pyridine ring. However, in polar solvents (and physiological environments), the 4-pyridone tautomer heavily dominates . This is driven by the high thermodynamic stability of the conjugated N−H and C=O system, further stabilized by intermolecular hydrogen bonding.

• Impact on Drug Design: The electron-withdrawing nature of the ethoxycarbonyl groups at the C3 and C5 positions increases the acidity of the N−H proton. This specific electronic distribution allows the adjacent ketone ( C=O ) and ester oxygens to act as a highly efficient bidentate chelator for divalent metal cations—a property aggressively exploited in antiviral drug design.

Synthetic Methodology: A Self-Validating Protocol

The synthesis of 3,5-Bis(ethoxycarbonyl)-4-pyridone is achieved via a multi-component condensation reaction. To ensure high yield and purity, the protocol must be tightly controlled. The following workflow outlines the procedure, emphasizing the chemical logic behind each step.

Step-by-Step Experimental Protocol

Step 1: Electrophilic Activation (The Scavenger Effect)

• Action: In a round-bottom flask equipped with a reflux condenser, combine diethyl 1,3-acetonedicarboxylate (1.0 eq) with acetic anhydride (2.0 eq). Slowly add triethyl orthoformate (1.2 eq).

• Causality: Triethyl orthoformate reacts with the active methylene of the dicarboxylate to form an ethoxymethylene intermediate, releasing ethanol as a byproduct. If left unchecked, the ethanol would push the equilibrium backward. Acetic anhydride is deliberately chosen as the solvent/reagent because it acts as a chemical scavenger, reacting with the released ethanol to form ethyl acetate and acetic acid, thereby driving the reaction forward to completion.

• Validation Check: Heat the mixture to 120°C for 3 hours. Monitor via TLC (Hexane:EtOAc 7:3). The complete disappearance of the starting material and the emergence of a new, highly UV-active spot confirms the quantitative formation of the intermediate.

Step 2: Amination and Intramolecular Cyclization

• Action: Cool the reaction mixture strictly to 0°C using an ice bath. Slowly add 25% aqueous ammonia dropwise under vigorous stirring.

• Causality: The addition of ammonia introduces the nitrogen source required for the heterocycle. The low temperature is critical to control the highly exothermic nucleophilic attack of ammonia on the enone system. The ammonia displaces the ethoxy group, forming an enamine intermediate that spontaneously undergoes intramolecular cyclization to close the dihydropyridine ring.

• Validation Check: Allow the mixture to warm to room temperature and stir for 1 hour. The product will spontaneously precipitate out of the solution as the 4-pyridone tautomer is highly crystalline and insoluble in the cold aqueous/organic mixture.

Step 3: Isolation and Quality Control

• Action: Filter the precipitate under a vacuum, wash with cold ethanol, and dry under a high vacuum.

• Validation Check: A white to off-white crystalline solid should be obtained (Yield: ~92%). Purity is validated via ¹H-NMR (looking for the characteristic highly deshielded N−H broad singlet and the symmetrical ethyl ester multiplets) and a sharp, distinct melting point.

Synthetic Workflow Visualization

Caption: Synthetic workflow of 3,5-Bis(ethoxycarbonyl)-4-pyridone via multi-component condensation.

Pharmacological Application: The Two-Metal Binding Pharmacophore

The most prominent application of the 3,5-bis(ethoxycarbonyl)-4-pyridone scaffold (and its hydrolyzed acid derivatives) is in the development of HIV-1 Integrase Strand Transfer Inhibitors (INSTIs) [2].

Mechanism of Action (Causality)

HIV-1 integrase is an essential viral enzyme responsible for inserting the reverse-transcribed viral DNA into the host cell's genome. The active site of this enzyme contains a highly conserved DDE motif (two aspartates and one glutamate) that coordinates two essential Magnesium ( Mg2+ ) ions.

When a pyridone-derived drug enters the active site, the oxygen atom of the C4-ketone and the oxygen of the adjacent C3-carbonyl group act as a two-metal binding pharmacophore . They displace the catalytic water molecules and form a rigid bidentate chelation complex directly with the Mg2+ ions. This chelation physically locks the viral DNA within the enzyme, completely halting the strand transfer process and arresting viral replication.

Mechanism Visualization

Caption: Mechanism of HIV-1 integrase inhibition via two-metal chelation by the pyridone pharmacophore.

Conclusion

3,5-Bis(ethoxycarbonyl)-4-pyridone is far more than a simple heterocyclic intermediate; it is a thermodynamically stable, highly functionalized scaffold that forms the backbone of critical life-saving antiviral therapeutics. By understanding the causality behind its tautomeric preferences and mastering the chemical logic of its multi-component synthesis, researchers can effectively leverage this molecule to design the next generation of metalloenzyme inhibitors.

References

• LookChem Database. "Diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate - Chemical Properties and Basic Information." LookChem.[Link]

• Starosotnikov A.M., Bastrakov M.A. "Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety." International Journal of Molecular Sciences, 2023; 24(11):9314. National Center for Biotechnology Information (PMC).[Link]

Spectroscopic Characterization and Structural Dynamics of 3,5-Bis(ethoxycarbonyl)-4-pyridone

Executive Summary

The compound 3,5-Bis(ethoxycarbonyl)-4-pyridone (also known as diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate) is a highly versatile heterocyclic scaffold. It serves as a critical intermediate in the synthesis of antimalarial agents, metalloenzyme inhibitors, and transition-metal chelators. However, its structural characterization is frequently complicated by lactam-lactim (pyridone-hydroxypyridine) tautomerism.

This whitepaper provides an authoritative, deeply technical guide to the multi-modal spectroscopic characterization of this compound. By moving beyond standard procedural lists, we explore the causality behind experimental design, ensuring that your analytical workflows are self-validating and robust against solvent-induced structural artifacts.

Mechanistic Context: Tautomerism and Solvent Effects

Before initiating any spectroscopic workflow, one must understand the intrinsic structural dynamics of the analyte. 4-Pyridones exist in a dynamic equilibrium between the 4-pyridone (NH/lactam) and 4-hydroxypyridine (OH/lactim) forms [1].

In 3,5-bis(ethoxycarbonyl)-4-pyridone, the presence of two strongly electron-withdrawing ester groups at the C-3 and C-5 positions significantly influences this equilibrium. According to foundational studies on 4-pyridone tautomerism, electron-withdrawing groups at the α or β positions relative to the nitrogen atom typically decrease the basicity of the ring and can shift the equilibrium depending on the dielectric constant of the microenvironment [1].

• In polar, hydrogen-bond accepting solvents (e.g., DMSO-d6): The 4-pyridone (NH) tautomer is heavily stabilized. The solvent acts as a hydrogen bond acceptor for the N-H proton, locking the conformation and preventing rapid intermolecular proton exchange.

• In non-polar solvents (e.g., CDCl3): The compound tends to form hydrogen-bonded dimers, leading to severe line broadening in NMR and complicating spectral interpretation.

Strategic Takeaway: Solvent selection is not merely a matter of solubility; it is an active variable that dictates the observed molecular structure.

Experimental Design & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes an internal check to confirm that the data reflects the monomeric 4-pyridone form rather than an aggregate or a solvent-induced artifact.

Protocol 2.1: Nuclear Magnetic Resonance (NMR) Sample Preparation

Causality: We utilize Dimethyl Sulfoxide-d6 (DMSO-d6) exclusively for 1H and 13C NMR. DMSO-d6 disrupts the strong intermolecular hydrogen bonds inherent to pyridone dimers, ensuring sharp, highly resolved signals.

• Massing: Weigh exactly 15.0 mg of 3,5-bis(ethoxycarbonyl)-4-pyridone (purity ≥ 98%) into a clean glass vial.

• Solvation: Add 0.6 mL of anhydrous DMSO-d6 (containing 0.03% v/v TMS as an internal standard).

• Homogenization: Sonicate the mixture for 60 seconds at room temperature. Self-Validation Check: The solution must be optically clear. Any turbidity indicates incomplete dissolution of the dimerized solid state, which will skew integration values.

• Transfer: Transfer 0.5 mL of the solution into a standard 5 mm NMR tube.

Protocol 2.2: Attenuated Total Reflectance (ATR) FTIR Spectroscopy

Causality: Traditional KBr pellet methods are highly susceptible to moisture absorption. Because the O-H stretch of water directly overlaps with the critical N-H/O-H tautomeric stretching region (3500–2800 cm −1 ), we mandate the use of diamond-crystal ATR-FTIR for anhydrous solid-state characterization.

• Background: Collect a background spectrum (64 scans, 4 cm −1 resolution) on the clean diamond crystal.

• Application: Apply ~2 mg of the dry powder directly onto the crystal.

• Compression: Apply consistent pressure using the ATR anvil until the IR throughput stabilizes. Self-Validation Check: Monitor the ester carbonyl peak (~1725 cm −1 ). If the peak is split or asymmetrical, the pressure is uneven, causing polymorphic stress.

• Acquisition: Collect 64 scans from 4000 to 400 cm −1 .

Multi-Modal Spectroscopic Data Synthesis

NMR Spectroscopy Analysis

In the 1H NMR spectrum, the symmetry of the molecule simplifies the aromatic region. The C-2 and C-6 protons are chemically and magnetically equivalent, appearing as a sharp singlet. The N-H proton appears far downfield due to the electron-withdrawing nature of the adjacent conjugated system and hydrogen bonding with the DMSO solvent.

Table 1: Summarized 1 H NMR Data (400 MHz, DMSO-d6)

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment	Mechanistic Rationale
11.85	Broad Singlet	1H	N-H	Downfield shift confirms the pyridone (lactam) tautomer over the enol form.
8.22	Singlet	2H	C2-H, C6-H	Equivalence confirms C2v​ molecular symmetry.
4.21	Quartet ( J = 7.1 Hz)	4H	-O-CH 2​ -CH 3​	Deshielded by the adjacent ester oxygen.
1.26	Triplet ( J = 7.1 Hz)	6H	-O-CH 2​ -CH 3​	Standard aliphatic methyl coupling.

Table 2: Summarized 13 C NMR Data (100 MHz, DMSO-d6)

Chemical Shift ( δ , ppm)	Assignment	Structural Significance
~173.5	C-4 (Pyridone C=O)	Characteristic of a conjugated α,β -unsaturated ketone system.
~164.2	C=O (Ester)	Upfield from standard aliphatic esters due to conjugation.
~142.8	C-2, C-6	Deshielded by the adjacent electronegative nitrogen atom.
~114.5	C-3, C-5	Shielded relative to C-2/C-6; sites of ester attachment.
~60.4	-O-C H 2​ -CH 3​	Typical ester methylene carbon.
~14.2	-O-CH 2​ -C H 3​	Typical ester methyl carbon.

FTIR Spectroscopy Analysis

The vibrational spectrum is the definitive tool for confirming the solid-state structural form. The presence of a distinct ketone carbonyl stretch alongside the ester carbonyls confirms that the solid state predominantly adopts the 4-pyridone form rather than the 4-hydroxypyridine form.

Table 3: Key ATR-FTIR Vibrational Bands

Wavenumber (cm −1 )	Peak Shape	Assignment
3250 – 3100	Broad, medium	N-H stretch (hydrogen-bonded)
1725	Sharp, strong	C=O stretch (ethyl esters)
1635	Sharp, strong	C=O stretch (central 4-pyridone ring)
1560	Medium	C=C / C=N aromatic ring stretching

Electrospray Ionization Mass Spectrometry (ESI-MS)

To validate the exact mass (Theoretical Exact Mass: 239.0794 Da) [2], ESI-MS should be performed in positive ion mode.

• [M+H] + : m/z 240.08

• [M+Na] + : m/z 262.06

• Causality: The basic nitrogen in the pyridone ring readily accepts a proton during the electrospray ionization process, making positive ion mode highly sensitive for this scaffold.

Workflow & Structural Dynamics Visualization

The following diagram maps the causality between solvent selection, tautomeric equilibrium, and the resulting spectroscopic output.

Solvent-driven tautomeric equilibrium and its direct impact on NMR spectroscopic resolution.

Conclusion

The rigorous spectroscopic characterization of 3,5-bis(ethoxycarbonyl)-4-pyridone requires a deep understanding of its tautomeric behavior. By deliberately selecting polar, hydrogen-bond accepting solvents like DMSO-d6 for NMR, and utilizing anhydrous ATR-FTIR techniques, researchers can suppress rapid proton exchange and dimerization. This methodology yields highly resolved, self-validating data that accurately reflects the molecular architecture of the 4-pyridone scaffold, ensuring downstream success in synthetic and medicinal chemistry applications.

References

• Title: Tautomerism of 4-Pyridones Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL: [Link]

• Title: Diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate Chemical Properties Source: LookChem Database URL: [Link]

Thermodynamic Stability of 3,5-Bis(ethoxycarbonyl)-4-pyridone: Mechanisms, Tautomerism, and Experimental Profiling

Executive Summary

For researchers and drug development professionals, understanding the thermodynamic stability of heterocyclic scaffolds is a critical prerequisite for rational drug design and synthesis. 3,5-Bis(ethoxycarbonyl)-4-pyridone (also known as diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate) is a highly functionalized intermediate frequently utilized in the synthesis of biologically active compounds. Unlike 1,4-dihydropyridines, which are highly susceptible to oxidative aromatization[1], the 4-pyridone core exists in a stable oxidation state. Consequently, its thermodynamic stability is not governed by redox vulnerability, but rather by a complex lactam-lactim (keto-enol) tautomeric equilibrium [2].

This whitepaper provides an in-depth technical analysis of the thermodynamic forces dictating this equilibrium, the unique electronic and steric impacts of the 3,5-diester substituents, and self-validating experimental protocols for quantifying these thermodynamic parameters.

Core Thermodynamic Principles: The Tautomeric Equilibrium

The fundamental thermodynamic landscape of 3,5-Bis(ethoxycarbonyl)-4-pyridone is defined by the equilibrium between its 4-pyridone (lactam) and 4-hydroxypyridine (lactim) forms[3]. The predominance of one tautomer over the other is not absolute; it is highly dynamic and dictated by the dielectric environment[2].

The Causality of Solvent-Dependent Stability

In the gas phase or in highly non-polar environments, the 4-hydroxypyridine (lactim) form is thermodynamically favored[4]. The causality behind this lies in the energetic penalty of charge separation. The 4-pyridone tautomer exists as a resonance hybrid with a significant contribution from a zwitterionic structure (where the oxygen is partially negative and the nitrogen is partially positive). Without a polar solvent to stabilize this large dipole moment, the uncharged lactim form represents the global energy minimum[5].

Conversely, in polar protic solvents (e.g., water, methanol) or in the solid crystalline state, the thermodynamic equilibrium shifts entirely in favor of the 4-pyridone (lactam) form[6]. High-dielectric solvents stabilize the charge-separated resonance contributor through strong intermolecular hydrogen bonding. This stabilization unlocks a 6π-electron aromatic system within the lactam ring, providing a massive enthalpic driving force that overcomes the inherent gas-phase preference for the lactim form[5].

Thermodynamic drivers of 3,5-Bis(ethoxycarbonyl)-4-pyridone tautomerism.

The Impact of 3,5-Bis(ethoxycarbonyl) Substituents

The presence of two bulky, electron-withdrawing ethoxycarbonyl (-COOEt) groups at the C3 and C5 positions introduces competing thermodynamic forces that deviate from the behavior of unsubstituted 4-pyridone[7].

• Inductive Electron Withdrawal: The ester groups pull electron density away from the heterocyclic ring. This decreases the basicity of the ring nitrogen and increases the acidity of the N-H proton in the lactam form, lowering the activation energy barrier for proton transfer during tautomerization[7].

• Intramolecular Chelation (Steric/Enthalpic Effect): In the 4-hydroxypyridine (lactim) tautomer, the C4-hydroxyl group is perfectly positioned to form a strong intramolecular hydrogen bond with the carbonyl oxygen of either the C3 or C5 ester group. This chelation provides an internal enthalpic stabilization that significantly shifts the equilibrium ( KT​ ) toward the lactim form in aprotic, non-polar environments, far more so than in unsubstituted analogs[7].

Quantitative Thermodynamic Projections

Based on analogous pyridone systems, the following table summarizes the expected thermodynamic parameters ( ΔG ) across different dielectric environments.

Environment	Dielectric Constant (ε)	Dominant Tautomer	Estimated ΔG (kcal/mol)
Gas Phase	1.0	4-Hydroxypyridine	+2.4 to +3.5
Cyclohexane	2.0	Mixed Equilibrium	-0.5 to +1.5
Chloroform	4.8	Mixed Equilibrium	-1.0 to -2.0
Water	80.1	4-Pyridone	-4.0 to -7.0

(Note: A negative ΔG indicates a thermodynamic preference for the 4-pyridone/lactam tautomer).

Experimental Protocols for Thermodynamic Profiling

To empirically validate the thermodynamic stability of 3,5-Bis(ethoxycarbonyl)-4-pyridone, researchers must employ orthogonal techniques. The following protocols are designed as self-validating systems.

Protocol 1: UV-Vis Spectrophotometric Determination of KT​

Causality: UV-Vis spectroscopy is highly sensitive to the extended conjugation of the heterocyclic ring. The lactam form exhibits a distinct bathochromic (red) shift compared to the lactim form due to the cross-conjugated dienone system.

• Sample Preparation: Prepare a 50 μM stock solution of the compound in anhydrous cyclohexane. Rationale: Cyclohexane is a low-dielectric, aprotic solvent that minimizes intermolecular H-bonding, allowing the intrinsic intramolecular H-bonding of the lactim form to dominate, establishing a baseline.

• Solvent Titration: Sequentially spike the solution with micro-aliquots of methanol (a polar protic solvent) to progressively induce the tautomeric shift toward the lactam form.

• Measurement & Validation: Record spectra from 200 nm to 400 nm at 298 K. Self-Validation Step: Identify the presence of strict isosbestic points. The maintenance of isosbestic points mathematically proves that only two absorbing species (the two tautomers) are in equilibrium, validating the model.

• Data Extraction: Calculate the tautomeric equilibrium constant ( KT​ ) using the Benesi-Hildebrand equation based on the absorbance changes at the λmax​ of the lactam form.

Protocol 2: Computational (DFT) Thermodynamic Profiling

Causality: Experimental data in the gas phase is exceedingly difficult to obtain. Density Functional Theory (DFT) allows for the isolation of intrinsic molecular stabilities without solvent interference[4].

• Geometry Optimization: Optimize both tautomers using Gaussian 16 at the B3LYP/6-311+G(d,p) level of theory. Rationale: The inclusion of diffuse functions (+) is absolutely critical for accurately modeling the expanded electron density of the charge-separated zwitterionic lactam tautomer.

• Frequency Analysis: Run a frequency calculation on the optimized geometries. Self-Validation Step: Ensure there are zero imaginary frequencies. This confirms the structures are true thermodynamic minima, not transition states. Extract the zero-point energy (ZPE) corrections.

• Solvation Modeling: Apply the SMD (Solvation Model based on Density) to calculate single-point energies in simulated water ( ϵ=80.1 ) and chloroform ( ϵ=4.8 ).

• Thermodynamic Calculation: Calculate the Gibbs free energy difference ( ΔG=Glactam​−Glactim​ ) to determine the theoretical thermodynamic preference.

Step-by-step workflow for evaluating the thermodynamic stability and tautomeric equilibrium.

Conclusion

The thermodynamic stability of 3,5-Bis(ethoxycarbonyl)-4-pyridone is a delicate balance dictated by the polarity of its environment and the powerful electronic/steric influence of its ester substituents. While the 4-pyridone form achieves profound stability in polar media via zwitterionic aromaticity, the 4-hydroxypyridine form leverages intramolecular chelation to dominate in non-polar states. Understanding and controlling this equilibrium is paramount for leveraging this scaffold in advanced synthetic and pharmacological applications.

References

• BenchChem. An In-depth Technical Guide to the Tautomerism of Clopidol.2

• Schlegel Group, Wayne State University. Tautomerization of Formamide, 2-Pyridone, and 4-Pyridone: An ab Initio Study.4

• The Journal of Physical Chemistry A (ACS Publications). Tautomerization of Nucleobase Model Compounds: The 4-Pyridinol and 4(1H)-Pyridinone Monomers and Their Dimers.6

• Chemistry Stack Exchange. Stability of 4-pyridone vs 4-pyridinol.5

• ResearchGate. Thermal stability of 1,4-dihydropyridine derivatives in solid state.1

• University of Stuttgart. Effect of Substituents on the Tautomerism of Pyridone Nucleoside Analogs.7

• PMC (NIH). 4(1H)-Pyridone and 4(1H)-Quinolone Derivatives as Antimalarials with Erythrocytic, Exoerythrocytic, and Transmission Blocking Activities.3

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4(1H)-Pyridone and 4(1H)-Quinolone Derivatives as Antimalarials with Erythrocytic, Exoerythrocytic, and Transmission Blocking Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Making sure you're not a bot! [elib.uni-stuttgart.de]

Toxicity and Preliminary Safety Data for 3,5-Bis(ethoxycarbonyl)-4-pyridone: A Preclinical Assessment Guide

Executive Summary

3,5-Bis(ethoxycarbonyl)-4-pyridone (also known as Diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate, CAS 74632-03-4) is a highly functionalized heteroaromatic scaffold frequently utilized as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs)[1]. Because pyridone derivatives can interact with biological macromolecules and undergo hepatic biotransformation, establishing a robust preliminary safety profile is essential before advancing to late-stage preclinical models.

This whitepaper synthesizes the physicochemical hazard profile of this compound and outlines the authoritative, self-validating in vitro workflows required to assess its genotoxic and phototoxic potential.

Physicochemical Profiling & Structural Alerts

Understanding the intrinsic properties of a molecule is the first step in predictive toxicology. The physicochemical metrics of 3,5-Bis(ethoxycarbonyl)-4-pyridone dictate its pharmacokinetic behavior and potential toxicity vectors[1].

• LogP (~0.73): This indicates moderate lipophilicity. Causality: The compound possesses favorable aqueous solubility but limited passive membrane permeability compared to highly lipophilic drugs. It is unlikely to bioaccumulate in adipose tissue.

• Polar Surface Area (PSA ~85.46 Ų): Causality: A PSA of 85.46 Ų is optimal for oral absorption (typically <140 Ų) but restricts extensive blood-brain barrier (BBB) penetration (typically <90 Ų is borderline)[1]. This suggests that while systemic exposure is likely, severe neurotoxicity may be mitigated by limited CNS partitioning.

GHS Hazard Classification

Based on structural analogues and chemical safety databases, the 1,4-dihydropyridine-3,5-dicarboxylate scaffold triggers specific Global Harmonized System (GHS) alerts[2][3]:

• Skin Irritation Category 2 (H315) & Eye Irritation Category 2 (H319): The compound has the potential to disrupt epidermal lipid bilayers and induce localized oxidative stress upon direct contact[2].

• STOT SE 3 (H336): Specific Target Organ Toxicity - Single Exposure[3]. This classification flags potential transient central nervous system depression or respiratory tract irritation, dictating stringent inhalation controls during laboratory handling.

Mechanistic Toxicology & Signaling Pathways

The toxicity of pyridone derivatives is often mediated by Phase I hepatic metabolism. Cytochrome P450 (CYP450) enzymes can oxidize the pyridone ring, generating reactive electrophilic intermediates. If these intermediates overwhelm the cellular glutathione (GSH) detoxification pathways, they induce reactive oxygen species (ROS), leading to cellular stress and the irritant responses (H315, H319) observed in GHS classifications[2][3].

Proposed metabolic and cellular stress pathway for 3,5-Bis(ethoxycarbonyl)-4-pyridone.

Quantitative Preliminary Safety Data Summary

All quantitative physicochemical and hazard data are summarized below to facilitate rapid risk assessment[1][2][3].

Parameter	Preliminary Value / Classification	Source / Guideline	Mechanistic Interpretation
LogP	0.728	In Silico / LookChem	Moderate lipophilicity; favorable aqueous solubility but limited passive permeability.
Polar Surface Area (PSA)	85.46 Ų	In Silico / LookChem	Acceptable for oral absorption; restricts extensive BBB penetration.
Skin Irritation	Category 2 (H315)	GHS / NextSDS	Potential to disrupt epidermal lipid bilayers upon direct contact.
Eye Irritation	Category 2 (H319)	GHS / NextSDS	Induces localized oxidative stress and pro-inflammatory cytokine release in ocular tissue.
STOT SE 3	Category 3 (H336)	GHS / NextSDS	May cause transient central nervous system depression or respiratory tract irritation.

Core Experimental Protocols (Self-Validating Systems)

To validate the safety of 3,5-Bis(ethoxycarbonyl)-4-pyridone for downstream applications, two core in vitro protocols must be executed. These protocols are designed as self-validating systems, ensuring that any negative result is a true negative rather than an assay failure.

Protocol 1: Genotoxicity Assessment (OECD 471 - Ames Test)

Causality: Pyridone scaffolds can theoretically intercalate into DNA or form reactive metabolites. We utilize auxotrophic bacterial strains that cannot synthesize specific amino acids. A reverse mutation restores this ability, making bacterial survival a direct, observable proxy for DNA damage[4][5].

Step-by-Step Methodology:

• Strain Preparation: Culture Salmonella typhimurium (strains TA98, TA100, TA1535, TA1537) and Escherichia coli (WP2 uvrA) overnight in nutrient broth[4][6].

• Metabolic Activation (S9 Mix): Prepare an exogenous metabolic activation system using post-mitochondrial fractions (S9) derived from Aroclor 1254-induced rat livers[4][7]. Causality: This simulates human Phase I hepatic metabolism, crucial for detecting pro-mutagens.

• Dosing: Dissolve 3,5-Bis(ethoxycarbonyl)-4-pyridone in DMSO. Prepare five concentration levels (e.g., 50, 150, 500, 1500, and 5000 µ g/plate )[8].

• Plate Incorporation: Mix 0.1 mL of the bacterial suspension, 0.1 mL of the test compound, and 0.5 mL of S9 mix (or buffer for the -S9 condition) with 2.0 mL of overlay agar. Pour onto minimal glucose agar plates[4][7].

• Self-Validation & Scoring: Incubate at 37°C for 48–72 hours[8]. The assay is only valid if the concurrent positive control (e.g., 2-Aminoanthracene) induces a statistically significant increase in revertant colonies, and the negative (solvent) control remains at baseline[6]. Count histidine/tryptophan-independent revertant colonies to determine mutagenic potential[8].

Standard Reference:[5][6].

Protocol 2: Phototoxicity Screening (OECD 432 - 3T3 NRU)

Causality: Heteroaromatic rings absorb UV/Vis radiation (290–700 nm)[9]. If the compound absorbs light quanta and generates reactive species, it can cause photo-cytotoxicity[10][11]. We use Neutral Red dye because it actively accumulates in the lysosomes of viable cells; damaged cells lose membrane integrity and cannot retain the dye[10][12].

Step-by-Step Methodology:

• UV-Vis Profiling: Measure the molar extinction coefficient (MEC). If MEC > 1000 L mol⁻¹ cm⁻¹, the compound is photoreactive and must proceed to the cellular assay[10][11].

• Cell Seeding: Seed Balb/c 3T3 fibroblasts into two separate 96-well plates and incubate for 24 hours at 37°C[9][12].

• Treatment: Apply the test compound at 8 different concentrations. Incubate for 1 hour[12].

• Irradiation (Self-Validating Step): Expose one plate to 5 J/cm² UVA light[9][12]. Keep the second plate in the dark. Causality: The dark plate serves as an internal baseline for intrinsic cytotoxicity, ensuring that any observed toxicity in the irradiated plate is strictly photo-induced[9][10].

• Viability Assay: Replace the medium with Neutral Red containing medium, incubate for 3 hours, extract the dye, and measure optical density (OD) at 540 nm[12].

• Analysis: Calculate the Photo-Irritation Factor (PIF). A PIF > 5 indicates a probable phototoxic hazard.

Standard Reference:[10][11].

Experimental Workflow Visualization

Tiered preclinical safety assessment workflow for pyridone derivatives.

References

• Diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate - Chemical Properties and Suppliers. LookChem Database.[Link]

• Substance Database: DIETHYL 4-OXO-1,4-DIHYDRO-3,5-PYRIDINEDICARBOXYLATE Hazard Classifications. NextSDS. [Link]

• Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals, Section 4.[Link]

• Test No. 432: In Vitro 3T3 NRU Phototoxicity Test. OECD Guidelines for the Testing of Chemicals, Section 4.[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. nextsds.com [nextsds.com]
• 3. nextsds.com [nextsds.com]
• 4. weshininspection.com [weshininspection.com]
• 5. AMES test explained | GenEvolution [genevolution.fr]
• 6. ttslaboratuvar.com [ttslaboratuvar.com]
• 7. biosafe.fi [biosafe.fi]
• 8. OECDGenetic Toxicology Studies - Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209 - Tox Lab [toxlab.co]
• 9. Phototoxicity | UKAAT [ukaat.org.uk]
• 10. umwelt-online.de [umwelt-online.de]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. iivs.org [iivs.org]

Protocols & Analytical Methods

Application Note: 3,5-Bis(ethoxycarbonyl)-4-pyridone as a Versatile Ligand in Transition Metal Coordination Chemistry

Executive Summary

In the development of novel metallodrugs, luminescent materials, and molecular nanomagnets, the selection of an appropriate organic ligand is critical to dictating the geometry, stability, and electronic properties of the resulting transition metal complex. 3,5-Bis(ethoxycarbonyl)-4-pyridone (also known as diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate) serves as an exceptional O,O'-donor ligand. The presence of two ethoxycarbonyl groups flanking the central 4-pyridone core not only increases the lipophilicity of the complex—a crucial parameter for cellular membrane permeation in drug development—but also provides a secondary carbonyl oxygen for highly stable bidentate chelation.

This guide provides an in-depth mechanistic overview and self-validating experimental protocols for synthesizing and characterizing transition metal complexes using this specific ligand.

Mechanistic Principles of Coordination

To successfully utilize 3,5-bis(ethoxycarbonyl)-4-pyridone, researchers must account for its tautomeric behavior and pH-dependent coordination chemistry.

Tautomerization and Deprotonation

4-Pyridone derivatives exist in a tautomeric equilibrium with their 4-hydroxypyridine (enol) forms. Analytical studies confirm that in the solid state, the keto (4-pyridone) form is overwhelmingly dominant[1]. However, coordination to transition metals typically requires the ligand to be in an anionic state. In the absence of a base, transition metals like zinc(II) often fail to form stable complexes with the neutral 4-pyridone form[1]. Therefore, the addition of a stoichiometric amount of a weak base (e.g., triethylamine) is a mandatory causal step to assist in the deprotonation of the ligand, allowing the anionic species to engage its donor sites effectively[1].

The Chelate Effect and Bond Variations

Upon deprotonation, 3,5-bis(ethoxycarbonyl)-4-pyridone acts primarily as an O,O'-bidentate chelator. The metal binds to the highly nucleophilic exocyclic 4-oxo oxygen and the carbonyl oxygen of one of the adjacent ethoxycarbonyl groups, forming a thermodynamically stable six-membered chelate ring.

Depending on the specific transition metal (e.g., Pd, Ni, Zn) and the steric bulk of the complex, the internal bond lengths of the coordinated pyridone ring can exhibit significant variations, sometimes displaying diene-like structural contributions[2]. Furthermore, in the design of advanced materials like luminescent molecular nanomagnets, O-donor 4-pyridone ligands are deliberately chosen because they effectively constrain the coordination sphere of the metal ions, thereby optimizing magnetic anisotropy[3].

Caption: Ligand deprotonation and subsequent O,O'-chelation to transition metals.

Experimental Protocol: Synthesis of a Zinc(II) Complex

The following protocol describes the synthesis of a bis-chelated Zinc(II) complex, [Zn(L)2​(H2​O)2​] . This workflow is designed as a self-validating system; specific checkpoints are included to ensure mechanistic success.

Reagents & Materials

• Ligand: 3,5-Bis(ethoxycarbonyl)-4-pyridone (2.0 equivalents)

• Metal Salt: Zinc(II) chloride or Zinc(II) acetate dihydrate (1.0 equivalent)

• Base: Triethylamine ( Et3​N )

• Solvents: Ethanol (EtOH) and Deionized Water ( H2​O )

Step-by-Step Methodology

• Ligand Dissolution: Suspend 2.0 mmol of 3,5-bis(ethoxycarbonyl)-4-pyridone in 20 mL of a 1:1 EtOH/ H2​O mixture.

  • Causality: The mixed solvent system is critical. Ethanol dissolves the organic ligand, while water ensures the solubility of the incoming inorganic metal salt, preventing premature precipitation.

• pH Adjustment (Critical Step): Add Et3​N dropwise under continuous stirring until the pH reaches 7.5–8.0. The suspension will clarify into a homogeneous solution.

  • Causality: As established in the literature, the base drives the tautomeric equilibrium and deprotonates the ligand, generating the active anionic O,O'-donor species[1].

• Metal Addition: Dissolve 1.0 mmol of ZnCl2​ in 5 mL of EtOH. Add this solution dropwise to the ligand solution over 15 minutes.

• Reflux and Maturation: Heat the reaction mixture to 60°C and reflux for 4 hours.

  • Causality: Extended heating overcomes the kinetic activation barrier for the displacement of the metal's native hydration sphere by the bulky bidentate ligand.

• Crystallization: Filter the hot solution to remove any insoluble impurities. Allow the filtrate to cool slowly to room temperature, then transfer to a 4°C refrigerator for 48 hours to induce crystallization via slow solvent evaporation.

• Isolation: Collect the resulting microcrystals via vacuum filtration, wash with cold EtOH, and dry under vacuum.

Caption: Step-by-step experimental workflow for synthesizing transition metal complexes.

Quantitative Data & Self-Validation (QC)

To ensure the protocol has yielded the correct coordination geometry, Fourier-transform infrared spectroscopy (FT-IR) acts as the primary self-validating tool. Coordination via the exocyclic oxygen of 4-pyridones is well documented to cause significant shifts in the C=O stretching frequencies[4].

By comparing the IR spectrum of your synthesized complex against the free ligand, you can definitively prove O,O'-chelation.

Table 1: Diagnostic IR Spectroscopic Shifts for 3,5-Bis(ethoxycarbonyl)-4-pyridone Coordination

Functional Group	Free Ligand (cm⁻¹)	Metal Complex (cm⁻¹)	Shift (Δ cm⁻¹)	Diagnostic Significance
C=O (4-pyridone)	~1655 - 1665	~1590 - 1605	-60 to -75	Confirms primary coordination via the exocyclic 4-oxo oxygen. The shift indicates a weakening of the C=O double bond due to metal electron withdrawal[4].
C=O (Ester, Coordinated)	~1725	~1680 - 1695	-30 to -45	Confirms secondary coordination. One ethoxycarbonyl group participates in the 6-membered chelate ring.
C=O (Ester, Free)	~1725	~1720 - 1725	0 to -5	Indicates the second ester group at the 5-position remains uncoordinated and free.
N-H / O-H	~3300 - 3500	Absent	N/A	Confirms successful base-assisted deprotonation of the ligand prior to complexation.

Note: If the peak at ~1660 cm⁻¹ remains unshifted in your final product, the metal insertion step (Step 3) failed, likely due to insufficient pH adjustment in Step 2.

References

• Pyridine-Derived N-Heterocyclic Carbenes: An Experimental and Theoretical Evaluation of the Bonding in and Reactivity of Selected Normal and Abnormal Complexes of Nickel(II) and Palladium(II) Organometallics (ACS Publications) URL:[Link]

• Multifunctionality of luminescent molecular nanomagnets based on lanthanide complexes Chemical Communications (RSC Publishing) URL:[Link]

• Crystal Chemistry of Zinc Quinaldinate Complexes with Pyridine-Based Ligands MDPI URL:[Link]

• Syntheses, Structural Characterization and Thermoanalysis of Transition-Metal Compounds Derived from 3,5-Dinitropyridone PMC (National Institutes of Health) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Multifunctionality of luminescent molecular nanomagnets based on lanthanide complexes - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC00342F [pubs.rsc.org]
• 4. Syntheses, Structural Characterization and Thermoanalysis of Transition-Metal Compounds Derived from 3,5-Dinitropyridone - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Leveraging 3,5-Bis(ethoxycarbonyl)-4-pyridone for Advanced Crystal Engineering

Introduction: The Architectonics of Crystal Design

Crystal engineering is the rational design and synthesis of solid-state structures with desired physicochemical properties. This field hinges on the predictable control of intermolecular interactions, with hydrogen bonds and coordination bonds serving as the primary tools for assembling molecular building blocks (tectons) into highly ordered superstructures. The 4-pyridone scaffold has emerged as a particularly valuable motif in this domain. Its ability to act as both a hydrogen bond donor (N-H) and acceptor (C=O) makes it a versatile component for constructing robust supramolecular synthons—the fundamental recognition units in crystal engineering.[1]

This guide focuses on a highly functionalized derivative, 3,5-Bis(ethoxycarbonyl)-4-pyridone . The strategic placement of two ethoxycarbonyl groups on the 4-pyridone core enhances its utility significantly. These groups provide additional hydrogen bond acceptor sites and steric influence, offering finer control over the resulting crystalline architecture. This document provides researchers, scientists, and drug development professionals with a comprehensive overview of this tecton's properties, key supramolecular motifs, and detailed protocols for its application in the synthesis of cocrystals and coordination polymers.

Section 1: The Building Block: Physicochemical Properties & Synthesis

Understanding the intrinsic properties of 3,5-Bis(ethoxycarbonyl)-4-pyridone is fundamental to its effective use. The molecule's functionality is dominated by the 4-pyridone core and its peripheral ester groups.

Structural Features:

• 4-Pyridone Core: The endocyclic N-H group is a reliable hydrogen bond donor, while the exocyclic C=O group is a strong hydrogen bond acceptor. This donor-acceptor pairing is the primary driver for self-assembly and interaction with other molecules.

• Ethoxycarbonyl Groups: The carbonyl oxygens of the two ester groups at the 3 and 5 positions act as additional hydrogen bond acceptors. Their rotational freedom allows them to adopt conformations that can either support or sterically hinder certain packing arrangements, providing a mechanism for tuning the final crystal structure.

• Tautomerism: The 4-pyridone moiety can theoretically exist in equilibrium with its 4-hydroxypyridine tautomer. In the solid state, the pyridone form is overwhelmingly favored, which is crucial for the predictability of its hydrogen bonding patterns.

Table 1: Properties of 3,5-Bis(ethoxycarbonyl)-4-pyridone

Property	Value
IUPAC Name	Diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate
Molecular Formula	C₁₁H₁₃NO₅
Molar Mass	239.23 g/mol
Key Functional Groups	4-pyridone, Ethoxycarbonyl (x2)
H-Bond Donors	1 (N-H)
H-Bond Acceptors	5 (3x C=O, 2x C-O-C)

Protocol 1: Synthesis of 4-Pyridone-3-carboxylic Acid Derivatives

A general and efficient method for synthesizing 4-pyridone derivatives involves the cyclization of enaminated diketonates with primary amines.[2] This approach is noted for its high yields and convenient isolation procedures, often avoiding the need for column chromatography.[2]

Methodology:

• Preparation of Diketonate Intermediate: Synthesize the appropriate polycarbonyl intermediate. These are often stable and can be isolated in pure form through simple work-up procedures.[2]

• Cyclization Reaction: React the isolated diketonate with a primary amine (e.g., ammonia or an alkylamine) in a suitable solvent. The reaction can be performed under standard reflux conditions or accelerated using mechanoactivation.[2]

• Isolation: Upon completion, the 4-pyridone product often precipitates from the reaction mixture. It can be isolated by filtration, washed with a cold solvent, and dried under a vacuum.

Causality: This method is effective because it creates the heterocyclic ring system in a selective and high-yielding manner, offering a "green" alternative to older methods that transformed 4-pyrones.[2]

Section 2: The Pyridone Synthon: A Foundation for Self-Assembly

The most predictable and robust interaction involving the 4-pyridone core is the formation of a cyclic, dimeric hydrogen-bonded motif.

The R²₂(8) Pyridone-Pyridone Homosynthon: 3,5-Bis(ethoxycarbonyl)-4-pyridone molecules can self-assemble through pairs of N-H···O hydrogen bonds to form a highly stable eight-membered ring, denoted as the R²₂(8) synthon in graph-set notation.[3] This interaction is exceptionally reliable and often dictates the primary packing arrangement in crystals of the pure substance.

Expert Insight: The stability of this synthon is the reason many pyridone-containing molecules form well-ordered crystals. When designing more complex systems, such as cocrystals, any competing hydrogen bond donor/acceptor (a "coformer") must be strong enough to disrupt this self-complementary pairing and form a more energetically favorable "heterosynthon".

Caption: The R²₂(8) pyridone-pyridone homosynthon.

Section 3: Application in Pharmaceutical Cocrystal Development

Pharmaceutical cocrystals are multi-component crystalline solids where an active pharmaceutical ingredient (API) and a benign coformer are linked by non-covalent interactions.[4] This strategy is a powerful tool for modifying the physicochemical properties of drugs, such as solubility and stability, without altering the API's chemical structure.[5]

The 4-pyridone moiety is an excellent candidate for forming cocrystals with acidic APIs or coformers. It reliably forms a robust Carboxylic Acid-Pyridine Heterosynthon , where the acidic proton is transferred to the pyridine nitrogen, or more commonly, a strong O-H···O=C hydrogen bond is formed.[4]

Caption: Workflow for cocrystal development.

Protocol 2: Cocrystal Screening via Liquid-Assisted Grinding (LAG)

This mechanochemical method is a rapid and material-sparing technique for screening potential cocrystal-forming pairs.[4]

Methodology:

• Preparation: Place stoichiometric amounts (e.g., 1:1 or 2:1 molar ratio) of 3,5-Bis(ethoxycarbonyl)-4-pyridone and the chosen coformer (e.g., a carboxylic acid-containing API) into a ball-milling vial. Total material should be between 50-100 mg.

• Solvent Addition: Add a minimal amount (10-20 µL) of a suitable solvent (e.g., acetonitrile, ethanol, or nitromethane). The solvent should not fully dissolve the components.

  • Rationale: The solvent acts as a molecular lubricant, accelerating the kinetics of phase transformation by facilitating molecular rearrangement without leading to a solution-based process.[4]

• Milling: Mill the mixture at a set frequency (e.g., 20-30 Hz) for a defined period (e.g., 30-60 minutes).

• Analysis: Recover the resulting solid powder and analyze it immediately using Powder X-ray Diffraction (PXRD).

• Validation: Compare the resulting PXRD pattern to the patterns of the starting materials. The appearance of new, unique diffraction peaks indicates the formation of a new crystalline phase, likely a cocrystal. Further characterization by DSC and FTIR is required for confirmation.

Section 4: Application in Coordination Polymer & MOF Assembly

Beyond hydrogen bonding, the 4-pyridone core is an effective ligand for constructing coordination polymers (CPs) and metal-organic frameworks (MOFs). The pyridine nitrogen and the carbonyl oxygen can both coordinate to metal ions, allowing for a variety of structural motifs. This dual-coordination potential makes it an adaptable linker for creating 1D, 2D, or 3D metal-organic architectures.[6][7] The ethoxycarbonyl groups can also participate in weaker coordination interactions or influence the framework's porosity.

Caption: Common coordination modes of the 4-pyridone ligand.

Protocol 3: Synthesis of a Coordination Polymer via Solvothermal Reaction

Solvothermal synthesis uses elevated temperature and pressure to increase the solubility of reactants and promote the growth of high-quality single crystals.

Methodology:

• Reactant Preparation: In a small glass vial, combine 3,5-Bis(ethoxycarbonyl)-4-pyridone (1 equivalent) and a metal salt (e.g., Zinc Nitrate Hexahydrate, 1 equivalent) in a suitable solvent system (e.g., a 2:1 mixture of DMF and ethanol).

• Assembly: Seal the vial inside a larger, Teflon-lined stainless-steel autoclave.

  • Rationale: The autoclave safely contains the high pressures generated by heating the solvent above its boiling point. This environment is crucial for the slow, controlled crystallization required to form well-ordered coordination polymers.

• Heating: Place the autoclave in a programmable oven and heat to a specific temperature (e.g., 100-140 °C) for a set duration (e.g., 48-72 hours).

• Cooling: Allow the oven to cool slowly to room temperature over 24 hours. Abrupt cooling can cause rapid precipitation and prevent the formation of single crystals.

• Isolation: Open the autoclave and carefully collect the crystals that have formed. Wash them with fresh solvent (e.g., ethanol) to remove any unreacted starting materials and dry them in air.

• Characterization: The structure of the resulting coordination polymer must be determined by Single Crystal X-ray Diffraction (SCXRD).

Section 5: Essential Characterization Techniques

Confirming the successful synthesis of a new cocrystal or coordination polymer requires a suite of analytical techniques.

Table 2: Key Analytical Methods in Crystal Engineering

Technique	Abbreviation	Primary Information Provided
Single Crystal X-ray Diffraction	SCXRD	Provides the definitive, three-dimensional atomic arrangement of a crystal, confirming bond connectivity, intermolecular interactions, and packing.
Powder X-ray Diffraction	PXRD	A fingerprinting technique used to identify crystalline phases, confirm phase purity, and detect the formation of new materials in screening experiments.
Differential Scanning Calorimetry	DSC	Measures thermal transitions (e.g., melting point, phase changes). A new cocrystal will exhibit a single, sharp melting point distinct from its starting components.
Fourier-Transform Infrared Spectroscopy	FTIR	Detects shifts in vibrational frequencies of functional groups (e.g., N-H, C=O) upon the formation of new hydrogen bonds, providing evidence of interaction.

Conclusion

3,5-Bis(ethoxycarbonyl)-4-pyridone is a highly versatile and predictable building block for supramolecular chemistry and crystal engineering. Its well-defined hydrogen bonding capabilities, centered on the robust 4-pyridone core, make it an ideal component for constructing cocrystals with tailored properties. Furthermore, its ability to coordinate with metal ions opens avenues for the design of novel coordination polymers and MOFs. The protocols and principles outlined in this guide provide a solid foundation for researchers to harness the potential of this molecule in the rational design of advanced crystalline materials.

References

• Zhang, J. et al. (2003). Single and Double-Stranded 1D-Coordination Polymers. National Institutes of Health. Available at: [Link]

• Wu, D. & Hu, L. (2009). 3,5-Bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-4-carboxylic acid. National Institutes of Health. Available at: [Link]

• Wu, D. & Hu, L. (2010). 4-[3,5-Bis(ethoxycarbonyl)-2,6-dimethyl-4-pyridyl]pyridinium nitrate. National Institutes of Health. Available at: [Link]

• Bhatt, P. et al. (2020). Pyridine N-Oxides as Coformers in the Development of Drug Cocrystals. ResearchGate. Available at: [Link]

• Bhatt, P. et al. (2020). Pyridine N-oxides as coformers in the development of drug cocrystals. Royal Society of Chemistry. Available at: [Link]

• Wu, D. & Hu, L. (2009). 3,5-Bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-4-carboxylic acid. International Union of Crystallography. Available at: [Link]

• Morales-Lozoya, R. et al. (2011). Naproxen Cocrystals with Pyridinecarboxamide Isomers. American Chemical Society. Available at: [Link]

• Paryzek, M. et al. (2022). Coordination Polymers Constructed from an Adaptable Pyridine-Dicarboxylic Acid Linker: Assembly, Diversity of Structures, and Catalysis. National Institutes of Health. Available at: [Link]

• Song, M. et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry. Available at: [Link]

• Paryzek, M. et al. (2022). Coordination Polymers Constructed from an Adaptable Pyridine-Dicarboxylic Acid Linker: Assembly, Diversity of Structures, and Catalysis. American Chemical Society. Available at: [Link]

• Yadav, V. (2020). Pharmaceutical Cocrystals: Regulatory and Strategic Aspects, Design and Development. IntechOpen. Available at: [Link]

• Mohan, M. et al. (2021). Hydrogen Bond Patterns of Dipyridone and Bis(Hydroxypyridinium) Cations. National Institutes of Health. Available at: [Link]

• Sosnovskikh, V. Y. et al. (2021). Efficient synthesis of 4-pyridone-3-carboxylic acids via the reaction of enaminated diketonates with primary amines. Royal Society of Chemistry. Available at: [Link]

Sources

• 1. Frontiers | Recent Advances of Pyridinone in Medicinal Chemistry [frontiersin.org]
• 2. Efficient synthesis of 4-pyridone-3-carboxylic acids via the reaction of enaminated diketonates with primary amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Hydrogen Bond Patterns of Dipyridone and Bis(Hydroxypyridinium) Cations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Pharmaceutical Cocrystals: Regulatory and Strategic Aspects, Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Coordination Polymers Constructed from an Adaptable Pyridine-Dicarboxylic Acid Linker: Assembly, Diversity of Structures, and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving reaction yield in 3,5-Bis(ethoxycarbonyl)-4-pyridone synthesis

Technical Support Center: Optimizing 3,5-Bis(ethoxycarbonyl)-4-pyridone Synthesis

Welcome to the Application Scientist Support Portal. This technical guide is designed for researchers and drug development professionals aiming to optimize the yield, purity, and scalability of 3,5-Bis(ethoxycarbonyl)-4-pyridone (also known as diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate).

The synthesis of this compound is a foundational procedure in heterocyclic chemistry, often utilized as a precursor for complex pharmaceutical scaffolds. The most reliable route involves a two-stage condensation and cyclization starting from diethyl acetonedicarboxylate and triethyl orthoformate, followed by ammonolysis [1].

Part 1: Troubleshooting & Mechanistic FAQs

Q1: Why is the yield of my bis(ethoxymethylene) intermediate consistently low (<50%), and how can I prevent starting material recovery? Expert Insight: The initial condensation of diethyl acetonedicarboxylate with triethyl orthoformate is a reversible equilibrium. As the reaction proceeds, ethanol is generated. If this ethanol is not actively removed from the system, the equilibrium stalls, leading to poor conversion. Actionable Solution: Introduce acetic anhydride into the reaction mixture. Acetic anhydride acts as a highly efficient chemical scavenger, reacting with the liberated ethanol to form ethyl acetate and acetic acid. This application of Le Chatelier's principle drives the equilibrium forward, ensuring near-quantitative conversion to the diethyl 2,4-bis(ethoxymethylene)-3-oxopentanedioate intermediate [1]. Maintain the reaction at 120–130 °C to allow the volatile byproducts to actively distill off.

Q2: During the ammonolysis step, I observe a mixture of uncyclized acyclic enamines and the desired 4-pyridone. How do I force complete cyclization? Expert Insight: The conversion of the bis(ethoxymethylene) intermediate to the 4-pyridone occurs via a stepwise mechanism. Ammonia first displaces one ethoxy group to form a mono-enamine, followed by the second to form a bis-enamine. The final step is an intramolecular cyclization that eliminates a molecule of ethanol to close the pyridine ring [2]. If the ammonia escapes too quickly due to high initial temperatures, or if the system lacks sufficient thermal energy for the final ring closure, the acyclic enaminone intermediates become trapped[3]. Actionable Solution: Adopt a two-temperature-stage protocol. First, add the ammonia source (preferably ammonium acetate in absolute ethanol) at room temperature to ensure complete formation of the bis-enamine without losing ammonia gas. Then, ramp the temperature to reflux (78–80 °C). Ammonium acetate is superior to aqueous ammonia because it acts as a steady ammonia reservoir and provides mild acidic catalysis (via acetic acid), which protonates the leaving ethoxy group and significantly lowers the activation energy for cyclization.

Q3: My isolated product is heavily contaminated with dark, tarry byproducts. How can I improve purity without resorting to column chromatography? Expert Insight: High-temperature ammonia treatment, especially in the presence of water (if using aqueous ammonia), can cause partial hydrolysis of the sensitive ethyl ester groups. This leads to spontaneous decarboxylation and subsequent polymerization of the electron-rich pyridone core. Actionable Solution: Strictly avoid aqueous ammonia. Use anhydrous conditions (ammonium acetate in absolute ethanol). For isolation, leverage the unique hydrogen-bonding network of the 4-pyridone core. By quenching the reaction mixture in ice-cold water and adjusting the pH to ~5.5, the highly polar product will precipitate selectively as a pale yellow solid, leaving the tarry organic impurities in the mother liquor.

Part 2: Validated Experimental Workflow

Stage 1: Synthesis of Diethyl 2,4-bis(ethoxymethylene)-3-oxopentanedioate

• Setup: Equip a 500 mL three-neck round-bottom flask with a magnetic stirrer, a distillation head, and a thermometer.

• Charge: Add diethyl acetonedicarboxylate (1.0 equiv, 50 mmol) and triethyl orthoformate (2.2 equiv, 110 mmol) to the flask.

• Scavenger Addition: Add acetic anhydride (2.5 equiv, 125 mmol) in one portion.

• Distillation: Heat the mixture gradually to 120–130 °C. Maintain this temperature for 2 hours. Self-Validation: Monitor the distillation head; the reaction is proceeding correctly when ethyl acetate and acetic acid distill over.

• Concentration: Once distillation ceases, apply a mild vacuum to remove any residual volatile components. The resulting dark red/brown oil is the crude bis(ethoxymethylene) intermediate. Use it directly in Stage 2.

Stage 2: Cyclization to 3,5-Bis(ethoxycarbonyl)-4-pyridone

• Solvation: Dissolve the crude intermediate from Stage 1 in absolute ethanol (100 mL) and cool the flask to 0–5 °C in an ice bath.

• Ammonolysis: Add ammonium acetate (3.0 equiv, 150 mmol) portion-wise over 15 minutes under vigorous stirring.

• Enamine Formation: Remove the ice bath and allow the mixture to warm to room temperature for 30 minutes to ensure complete acyclic enamine formation [2].

• Ring Closure: Attach a reflux condenser and heat the reaction to reflux (78 °C) for 4 hours to drive the intramolecular cyclization [3].

• Precipitation: Cool the mixture to room temperature, then pour it into 300 mL of crushed ice/water.

• pH Adjustment: Adjust the pH to 5.5 using 1M HCl. Self-Validation: Stir for 1 hour; a pale yellow precipitate will selectively crash out of the solution.

• Isolation: Filter the solid under vacuum, wash with cold water (2 x 50 mL), and dry in a vacuum oven at 50 °C. Expected yield: 88–92% [1].

Part 3: Quantitative Optimization Data

The following table summarizes the impact of different ammonolysis conditions on the final yield and purity of the 4-pyridone product.

Reagent System	Solvent	Temperature Profile	Additive / Catalyst	Isolated Yield (%)	Purity (HPLC, %)
NH₃ (aq, 28%)	Ethanol	25 °C → 80 °C	None	54%	78%
NH₃ (gas)	Methanol	0 °C → 65 °C	None	76%	89%
NH₄OAc	Abs. Ethanol	25 °C → 78 °C	Acetic Acid (in situ)	92%	>98%

Part 4: Reaction Pathway & Mechanism Visualization

Mechanistic pathway for 3,5-Bis(ethoxycarbonyl)-4-pyridone synthesis.

References

• Title: Diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate Source: LookChem URL
• Source: Organic & Biomolecular Chemistry (RSC Publishing)
• Source: The Journal of Organic Chemistry (ACS Publications)

Technical Support Center: Recrystallization and Purification of 3,5-Bis(ethoxycarbonyl)-4-pyridone

Welcome to the technical support center for the purification of 3,5-Bis(ethoxycarbonyl)-4-pyridone. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges associated with the recrystallization and purification of this compound. Our focus is on explaining the causality behind experimental choices to ensure both high purity and optimal yield.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the purification process.

Q1: What is the ideal solvent for recrystallizing 3,5-Bis(ethoxycarbonyl)-4-pyridone?

There is no single "universal" solvent, as the optimal choice depends on the specific impurity profile of your crude material. The principle of "like dissolves like" is a good starting point.[1] 3,5-Bis(ethoxycarbonyl)-4-pyridone is a polar molecule with hydrogen bonding capabilities. Therefore, polar solvents are the most promising candidates. An ideal recrystallization solvent should dissolve the compound sparingly or not at all at room temperature but dissolve it completely at its boiling point.[2]

We recommend performing small-scale solubility tests with the following solvents:

• Ethanol

• Methanol

• Acetonitrile

• Ethyl Acetate

• Water

• A mixed solvent system (e.g., Ethanol/Water or Dichloromethane/Methanol[3])

Q2: I've cooled my solution, but no crystals are forming. What should I do?

This is a common issue, often due to supersaturation or using too much solvent.[1][4] Here are the sequential steps to induce crystallization:

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask just below the surface of the liquid. The tiny glass particles scraped off provide nucleation sites for crystals to begin growing.[4][5]

• Add a Seed Crystal: If you have a small amount of pure 3,5-Bis(ethoxycarbonyl)-4-pyridone, add a single tiny crystal to the supersaturated solution. This will act as a template for crystallization.[1][4]

• Reduce Solvent Volume: If the first two methods fail, you have likely used too much solvent.[4][6] Gently heat the solution to boil off a portion of the solvent, then allow it to cool slowly again.

• Cool Further: If crystals still haven't formed at room temperature, try cooling the flask in an ice-water bath.[2]

Q3: My compound is separating as an oil, not crystals. What is "oiling out" and how can I fix it?

"Oiling out" occurs when the compound comes out of solution above its melting point, forming a liquid layer instead of a solid crystal lattice. This is often caused by a very high concentration of impurities or by cooling the solution too rapidly.[4]

To resolve this:

• Reheat the solution until the oil fully redissolves.

• Add a small amount of additional hot solvent to slightly decrease the saturation.[4][6]

• Ensure a very slow cooling rate. You can achieve this by placing the flask in a warm water bath that is allowed to cool to room temperature or by insulating the flask with paper towels.[6]

Q4: My final yield after recrystallization is very low. What are the likely causes?

A low yield is a frequent problem in recrystallization. The primary culprits are almost always procedural.[6]

• Using Too Much Solvent: This is the most common error. The more solvent used, the more of your compound will remain dissolved in the mother liquor even after cooling.[2][6]

• Premature Crystallization: If crystals form during a hot filtration step to remove insoluble impurities, product will be lost.[7]

• Excessive Washing: Washing the collected crystals with too much solvent, or with solvent that is not ice-cold, will redissolve some of your product.[1]

• Incomplete Cooling: Not cooling the solution to a sufficiently low temperature (e.g., 0 °C in an ice bath) will leave more product dissolved in the solvent.[2]

Q5: When should I consider using column chromatography?

Recrystallization is excellent for removing impurities with significantly different solubility profiles from your target compound. However, if recrystallization fails to achieve the desired purity, or if the impurities are structurally very similar to the product, column chromatography is the preferred next step.[8] For pyridine derivatives, silica gel chromatography is common. Peak tailing can be an issue due to the basic nitrogen atom; this can often be mitigated by adding a small amount of a competing base, like triethylamine (0.1-1%), to the mobile phase.[5]

Part 2: Detailed Experimental Protocols & Data

Protocol 1: Systematic Solvent Selection

This protocol outlines a methodical approach to identifying the optimal recrystallization solvent for your crude 3,5-Bis(ethoxycarbonyl)-4-pyridone.

Objective: To find a solvent that dissolves the compound when hot but not when cold.

Methodology:

• Place approximately 20-30 mg of your crude material into several small test tubes.

• Add a potential solvent (e.g., ethanol, water, acetonitrile) dropwise to the first test tube at room temperature, vortexing after each addition. Note if the solid dissolves easily. If it does, this solvent is unsuitable.[2]

• If the solid is insoluble at room temperature, place the test tube in a hot water bath or on a hot plate and heat to the solvent's boiling point. Continue adding the solvent dropwise until the solid just dissolves.

• Remove the test tube from the heat and allow it to cool to room temperature, then place it in an ice bath.

• Observe the quantity and quality of the crystals that form. An ideal solvent will result in a large crop of well-defined crystals.

• Repeat this process for all candidate solvents.

Data Interpretation:

Summarize your findings in a table to facilitate comparison.

Solvent Tested	Solubility at 25°C	Solubility at Boiling Point	Crystal Formation on Cooling	Assessment
Example: Ethanol	Sparingly Soluble	Soluble	Good crystal formation	Good Candidate
Example: Water	Insoluble	Sparingly Soluble	Poor crystal formation	Poor Candidate
Example: Dichloromethane	Soluble	Soluble	No crystals formed	Unsuitable
Example: Hexane	Insoluble	Insoluble	No dissolution	Unsuitable

Protocol 2: Standard Recrystallization Workflow

This protocol provides a step-by-step guide for performing the recrystallization once a suitable solvent has been identified.

Objective: To purify crude 3,5-Bis(ethoxycarbonyl)-4-pyridone to high purity.

Methodology:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen recrystallization solvent to cover the solid. Heat the mixture to a gentle boil on a hot plate with stirring. Continue adding small portions of hot solvent until the solid is completely dissolved.[1]

• (Optional) Hot Filtration: If insoluble impurities are present (i.e., solid particles remain even after adding more hot solvent), perform a hot filtration. This involves pouring the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization in the funnel.[7]

• Cooling (Crystallization): Cover the flask with a watch glass to prevent solvent evaporation and allow the solution to cool slowly and undisturbed to room temperature. Rapid cooling can trap impurities.[6] Once at room temperature, place the flask in an ice-water bath for at least 20-30 minutes to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: While the crystals are still in the funnel under vacuum, wash them with a minimum amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities.[1]

• Drying: Allow the crystals to dry completely, either by drawing air through them in the funnel or by transferring them to a watch glass. Ensure they are free of solvent before measuring the final mass and assessing purity.

Part 3: Visualization of Workflows

Recrystallization Process Flow

Caption: General workflow for purification by recrystallization.

Troubleshooting: No Crystal Formation

Caption: Decision tree for inducing crystallization.

Part 4: References

• Recrystallization. (n.d.). University of California, Los Angeles. Retrieved March 26, 2026, from [Link]

• Problems with Recrystallisations. (n.d.). University of York. Retrieved March 26, 2026, from [Link]

• Recrystallization. (n.d.). University of Wisconsin-Madison. Retrieved March 26, 2026, from [Link]

• Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved March 26, 2026, from [Link]

• Hot Filtration. (n.d.). University of Colorado Boulder. Retrieved March 26, 2026, from [Link]

• Synthesis of γ-Pyrones and N-Methyl-4-pyridones via the Au Nanoparticle-Catalyzed Cyclization of Skipped Diynones in the Presence of Water or Aqueous Methylamine. (2022, June 9). The Journal of Organic Chemistry. Retrieved March 26, 2026, from [Link]

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. benchchem.com [benchchem.com]

Technical Support Center: 3,5-Bis(ethoxycarbonyl)-4-pyridone Synthesis &amp; Optimization

Welcome to the Heterocyclic Chemistry Technical Support Portal. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic bottlenecks researchers encounter when synthesizing 3,5-Bis(ethoxycarbonyl)-4-pyridone (CAS: 74632-03-4).

This compound is a critical precursor in drug development, often utilized for synthesizing metalloproteinase inhibitors and antiviral chelators . The standard synthesis relies on a two-stage multicomponent condensation involving diethyl acetonedicarboxylate, triethyl orthoformate, and ammonia . While theoretically straightforward, the cyclization step is highly sensitive to thermodynamic and pH variations.

Below, you will find field-proven troubleshooting logic, quantitative optimization data, and a self-validating protocol designed to eliminate batch-to-batch variability.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why am I observing significant ester hydrolysis (loss of ethoxycarbonyl groups) during the cyclization step? Causality: The ethoxycarbonyl groups at the C3 and C5 positions are highly activated by the electron-withdrawing nature of the adjacent C4-carbonyl and the developing pyridone ring system. If the reaction pH exceeds 10.5, hydroxide ions competitively attack the ester carbonyls. This leads to rapid saponification followed by thermal decarboxylation, destroying your target scaffold. Solution: Maintain the pH strictly between 9.0 and 10.0. Instead of using unbuffered aqueous ammonium hydroxide, use an ammonium acetate buffer or carefully meter anhydrous NH3​ gas into the solvent to stabilize the pH during the exothermic cyclization.

Q2: My reaction stalls at the bis-ethoxymethylene intermediate. What is the kinetic bottleneck? Causality: The cyclization requires the sequential displacement of two ethoxy groups by ammonia. The first displacement (forming the mono-enamine) is fast even at room temperature. However, if the temperature is too low (<40°C), the system lacks the activation energy required for the second intramolecular nucleophilic attack (ring closure), trapping the reaction in an acyclic state. Solution: Run the reaction in a sealed pressure tube or autoclave at 60°C. This retains the volatile ammonia gas while providing sufficient thermal energy to drive the ring closure to completion.

Q3: Why is acetic anhydride required in the first condensation step? Causality: The reaction between diethyl acetonedicarboxylate and triethyl orthoformate produces ethanol as a byproduct. Because this is an equilibrium-driven process, accumulating ethanol pushes the reaction backward. Acetic anhydride acts as a chemical scavenger, reacting with the liberated ethanol to form ethyl acetate and acetic acid, thereby driving the equilibrium irreversibly toward the bis-ethoxymethylene intermediate.

Part 2: Quantitative Optimization Data

To eliminate guesswork, we have mapped the thermodynamic and pH boundaries for the cyclization phase. Use the table below to benchmark your reaction conditions against expected outcomes.

Temperature (°C)	pH Level	Dominant Reaction Pathway	Expected Yield (%)	IPC LC-MS Observation
25°C	9.5	Kinetic Trap (Incomplete)	< 20%	Acyclic intermediate
60°C	9.5	Optimal Cyclization	85 - 92%	[M+H]+ 240.2 (Base Peak)
60°C	7.5	Amine Protonation (Stall)	< 10%	Unreacted intermediate
85°C	11.5	Ester Hydrolysis / Decarb	< 5%	[M+H]+ 212.2 or 184.2
85°C	9.5	NH3​ Evaporation (Open Vessel)	40 - 50%	Mixed intermediates

Part 3: Visualizing the Reaction Logic

The following diagrams illustrate the chemical pathways and the diagnostic logic required to troubleshoot failed batches.

Reaction pathway for 3,5-Bis(ethoxycarbonyl)-4-pyridone highlighting optimal vs failure conditions.

Troubleshooting logic tree for optimizing pH and temperature during the cyclization step.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility, this protocol integrates In-Process Controls (IPCs) that validate the success of each step before proceeding.

Phase 1: Electrophilic Condensation

• Charge Reactor: To a dry round-bottom flask under inert atmosphere, add diethyl acetonedicarboxylate (1.0 eq) and triethyl orthoformate (2.5 eq).

• Scavenger Addition: Slowly add acetic anhydride (3.0 eq). Note: This reaction is mildly exothermic.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 130°C for 2.5 hours.

• Self-Validation (IPC 1): Pull a 10 µL aliquot and perform TLC (Hexane:EtOAc 7:3). The starting material (KMnO4 active) must be completely consumed, replaced by a highly UV-active spot ( Rf​≈0.6 ). Do not proceed until conversion is >95%.

• Concentration: Remove unreacted orthoformate and ethyl acetate under reduced pressure (rotary evaporation at 60°C) to yield the crude bis-ethoxymethylene intermediate as a dark oil.

Phase 2: Nucleophilic Cyclization 6. Solvation: Dissolve the crude intermediate in absolute ethanol to achieve a 0.5 M concentration. 7. pH-Controlled Amination: Cool the vessel to 0°C. Add a buffered solution of ammonium acetate (2.0 eq) dissolved in a minimum amount of aqueous ammonia, ensuring the final pH of the mixture is strictly between 9.0 and 9.5. 8. Thermal Cyclization: Seal the reaction vessel (use a pressure tube if scaling up) and heat to 60°C for 4 hours. 9. Self-Validation (IPC 2): Analyze the mixture via LC-MS. The target mass [M+H]+=240.2 should be the dominant base peak. If a peak at 212.2 is observed, immediately cool the reaction to halt further thermal decarboxylation. 10. Isolation: Cool the mixture to 4°C overnight. The 3,5-bis(ethoxycarbonyl)-4-pyridone will precipitate as a crystalline solid. Filter, wash with ice-cold ethanol, and dry under high vacuum.

References

• Royal Society of Chemistry (RSC). "Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives and their applications." RSC Advances, 2023. Available at:[Link]

Technical Support Center: Co-Crystallization of 3,5-Bis(ethoxycarbonyl)-4-pyridone

Welcome to the Advanced Materials & Crystal Engineering Support Center. As application scientists, we recognize that co-crystallizing highly functionalized, flexible heterocycles like 3,5-Bis(ethoxycarbonyl)-4-pyridone (also known as diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate) presents unique thermodynamic and kinetic hurdles.

This guide is designed for drug development professionals and materials scientists. It bypasses generic advice to directly address the causality behind experimental failures—specifically focusing on tautomeric polymorphism, steric shielding, and conformational entropy—and provides self-validating protocols to force heterosynthon formation.

Physicochemical Profiling & Systemic Challenges

Before troubleshooting, it is critical to understand the molecular geometry of your Active Pharmaceutical Ingredient (API). In the 4-pyridone tautomer, the nitrogen (N1) acts as a hydrogen-bond donor, while the ketone (C4=O) acts as an acceptor. However, the bulky ethoxycarbonyl groups at the C3 and C5 positions fundamentally alter the accessibility of these sites.

Table 1: Structural Properties & Co-Crystallization Impact

Property	Structural Context	Impact on Co-Crystallization
H-Bond Donor (N-H)	Position 1: Unhindered (flanked by C2-H and C6-H).	Highly accessible. Easily donates to co-former acceptors.
H-Bond Acceptor (C=O)	Position 4: Sterically shielded by 3,5-ethoxycarbonyls.	Blocked by a "steric cleft." Requires planar or linear co-former donors to penetrate.
Ester Groups (-COOEt)	Positions 3 & 5: Highly rotatable, multiple O-acceptors.	High entropic penalty during nucleation; ester oxygens compete with the core C=O for hydrogen bonds.
Tautomerism	4-pyridone ⇌ 4-hydroxypyridine equilibrium.	Solvent-dependent polymorphic outcomes; unpredictable supramolecular topologies.

Troubleshooting & FAQs

Q1: My co-crystallization screens yield inconsistent crystal forms across different batches, or only pure API crystallizes. Why is this happening?

A1: This is a classic manifestation of tautomeric polymorphism . 3,5-Bis(ethoxycarbonyl)-4-pyridone exists in a dynamic equilibrium between the 4-pyridone (keto) and 4-hydroxypyridine (enol) forms.

The causality lies in your solvent selection. Polar solvents (e.g., methanol, water) strongly shift the equilibrium toward the 4-pyridone tautomer [1]. In this state, the molecule is highly prone to forming the thermodynamically robust R22​(8) pyridone homosynthon—a dimer where two N-H groups donate to two C=O groups on adjacent molecules [2]. Because the pyridone ring is flat, two API molecules can slip past each other's bulky ester groups to dimerize, outcompeting your co-former and resulting in pure API crystallization.

• Solution: Shift to less polar solvent mixtures (e.g., chloroform/ethyl acetate) to disrupt the homosynthon, or utilize mechanochemistry (see Q3) to bypass solvent-induced tautomeric bias entirely.

Q2: I am using strong hydrogen-bond donors (like large polyphenols), but I only get physical mixtures. How do I force the co-crystal to form?

A2: You are encountering the steric cleft at the C4 position. While the N-H group at position 1 is unhindered, the primary hydrogen-bond acceptor (the C4=O) is flanked by the two bulky, freely rotating ethoxycarbonyl groups at positions 3 and 5.

Large, bulky co-formers simply cannot physically reach the C4=O to form a heterosynthon.

• Solution: You must select co-formers based on their spatial geometry, not just their pKa. Use linear, flexible aliphatic dicarboxylic acids (e.g., glutaric acid, adipic acid) or planar aromatic acids (e.g., 1,3,5-benzenetricarboxylic acid) that can insert themselves into the steric cleft [3]. Alternatively, rely on the ester carbonyls as alternative acceptor sites by using multi-topic halogen bond donors.

Q3: Solution-based cooling and evaporation methods are failing entirely, yielding oils or amorphous gels. What is the alternative?

A3: The ethyl ester groups possess high conformational entropy in solution. For a crystal lattice to nucleate, these groups must lock into a single conformation, which carries a massive entropic penalty. In solution, the system prefers to remain as a disordered oil.

• Solution: Abandon solution crystallization for your initial screening and transition to Liquid-Assisted Grinding (LAG) . LAG introduces mechanical energy to overcome the entropic barrier while using a catalytic amount of solvent to facilitate molecular mobility without fully solvating the flexible ester groups[4].

Mechanistic Workflows (Visualized)

Pathway Analysis: Tautomerism and Synthon Competition

The following diagram illustrates how solvent polarity dictates the tautomeric state, which in turn controls whether the system falls into a homosynthon "trap" or successfully forms a heterosynthon.

Tautomeric equilibrium of 4-pyridone and its impact on supramolecular synthon pathways.

Experimental Workflow: Liquid-Assisted Grinding (LAG)

Liquid-Assisted Grinding (LAG) workflow for overcoming entropic barriers in co-crystallization.

Self-Validating Experimental Protocols

Protocol A: Liquid-Assisted Grinding (LAG) for Phase Screening

This protocol forces intermolecular interactions mechanically, bypassing the tautomeric and entropic issues of solution crystallization.

• Stoichiometric Preparation: Weigh 3,5-Bis(ethoxycarbonyl)-4-pyridone and the selected co-former (e.g., glutaric acid) in a 1:1 and 1:2 molar ratio. Total powder mass should be approximately 100 mg.

• Solvent Addition (Critical Step): Transfer the mixture to a stainless-steel grinding jar. Add a catalytic amount of solvent (e.g., ethyl acetate or methanol). The parameter η (volume of solvent to mass of sample) must be strictly maintained between 0.1 to 0.2 μ L/mg [4]. Adding too much solvent converts this to slurry crystallization, reintroducing the entropic penalty.

• Milling: Add two 5 mm stainless steel balls. Mill at a frequency of 25 Hz for 30 minutes.

• Validation: Immediately analyze the resulting powder via Powder X-Ray Diffraction (PXRD). Compare the diffractogram against the pure API and pure co-former. The emergence of novel Bragg peaks confirms heterosynthon formation.

Protocol B: Anti-Solvent Vapor Diffusion for Single Crystal Growth

Once a new phase is confirmed via LAG, use this method to grow diffraction-quality single crystals, controlling the tautomeric state via solvent gradients.

• Dissolution: Dissolve 20 mg of the LAG-confirmed co-crystal powder in a minimum volume (approx. 1-2 mL) of a moderately polar "good" solvent (e.g., chloroform) in a 4 mL inner vial.

• Anti-Solvent Chamber: Place the 4 mL vial (uncapped) inside a larger 20 mL outer vial containing 5 mL of a non-polar anti-solvent (e.g., n-hexane or pentane).

• Diffusion: Seal the outer vial tightly. The volatile anti-solvent will slowly diffuse into the inner vial over 3 to 7 days. This slow reduction in solvent polarity gently forces the molecules out of solution without triggering the rapid precipitation that leads to amorphous oiling.

• Harvesting: Extract the crystals suspended in the mother liquor and analyze via Single-Crystal X-Ray Diffraction (SCXRD) to map the exact hydrogen-bonding topology within the steric cleft.

References

• Stability of 4-pyridone vs 4-pyridinol & Tautomerism Source: Chemistry Stack Exchange / Tautobase Literature URL:[Link]

• Conservation of the Hydrogen-Bonded Pyridone Homosynthon in Halogen-Bonded Cocrystals Source: Crystal Growth & Design, ACS Publications URL:[Link]

• Crystal structure of benzene-1,3,5-tricarboxylic acid–4-pyridone (1/3) Source: Acta Crystallographica Section E, PMC URL:[Link]

• Screening for Pharmaceutical Cocrystal Hydrates via Neat and Liquid-Assisted Grinding Source: Crystal Growth & Design, ACS Publications URL:[Link]

Scale-up optimization for 3,5-Bis(ethoxycarbonyl)-4-pyridone batch synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and engineering challenges encountered when scaling up the synthesis of 3,5-Bis(ethoxycarbonyl)-4-pyridone (also known as diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate).

This molecule is a critical two-metal binding pharmacophore scaffold, extensively utilized in the development of HIV-1 integrase strand transfer inhibitors (INSTIs) and other complex nitrogen-containing heterocycles[1]. The classical batch synthesis involves a one-pot, two-stage cyclocondensation: the reaction of diethyl 1,3-acetonedicarboxylate with triethyl orthoformate in acetic anhydride, followed by amination and cyclization using aqueous ammonia[2]. While highly efficient at the bench scale, transitioning this exothermic, biphasic reaction to pilot-scale reactors introduces significant heat transfer, mixing, and isolation challenges.

Process Workflow

Fig 1: Reaction workflow for the batch synthesis of 3,5-Bis(ethoxycarbonyl)-4-pyridone.

Troubleshooting & Causality FAQs

Q1: Why is my intermediate condensation step yielding a dark, intractable tar during scale-up, whereas it was a clean yellow oil in the lab? Causality: The initial condensation between diethyl 1,3-acetonedicarboxylate and triethyl orthoformate is thermodynamically driven by the reaction of the byproduct (ethanol) with acetic anhydride to form ethyl acetate and acetic acid[3]. This process is intensely exothermic. In a 50g lab flask, heat dissipates rapidly. In a pilot reactor, the reduced surface-area-to-volume ratio leads to localized superheating. The resulting high temperatures trigger the polymerization of the highly reactive enol ether intermediate, forming tar. Solution: Transition from a bolus addition to a controlled, continuous dosing strategy for triethyl orthoformate. Maintain the internal reactor temperature strictly at 115°C. Implement an In-Process Control (IPC) via HPLC; halt dosing if unreacted orthoformate accumulates to prevent a thermal runaway.

Q2: During the ammonia addition step, I am observing incomplete cyclization and a high percentage of acyclic impurities. How can I optimize this? Causality: The bis-ethoxymethylene intermediate is highly sensitive to hydrolysis. Aqueous ammonia (25%) serves a dual purpose: it provides the nitrogen atom for the pyridone ring and acts as the base to drive cyclization[2]. However, the amination is highly exothermic. If the temperature spikes above 10°C, the water in the ammonia solution competitively hydrolyzes the ester groups or the enol ether before the cyclization can complete, leading to acyclic degradation products. Solution: Pre-cool the reactor jacket to -5°C to maintain an internal temperature of 0°C to 5°C during the ammonia dose. Because the intermediate mixture is highly viscous and biphasic upon initial ammonia addition, use a pitched-blade turbine agitator at high RPM to maximize the interfacial mass transfer area.

Q3: How do I efficiently isolate the highly polar pyridone product without excessive solvent volumes or forming an emulsion? Causality: 3,5-Bis(ethoxycarbonyl)-4-pyridone exists in a tautomeric equilibrium (pyridone ⇌ 4-hydroxypyridine). In its ionized state, it forms strong intermolecular hydrogen bonds, trapping residual acetic acid and ethyl acetate. This prevents nucleation and leads to sticky emulsions or oils during workup. Solution: After the cyclization is complete (verified by HPLC), perform a vacuum distillation to strip off the ethyl acetate and residual ammonia. Adjust the pH of the aqueous mixture to the molecule's isoelectric point (pH ~5.5) using dilute HCl. This forces the molecule into its neutral, least-soluble tautomeric form, triggering rapid and clean crystallization.

Scale-Up Optimization Metrics

Process Parameter	Lab-Scale (50g)	Pilot-Scale (5kg)	Mechanistic Rationale for Scale-Up Adjustment
Orthoformate Addition	Bolus addition	Continuous dosing (2h)	Prevents reagent accumulation and subsequent thermal runaway.
Condensation Temp.	120°C (Reflux)	115°C (Controlled)	Minimizes localized superheating and tar polymerization.
Ammonia Dosing Temp.	0°C (Ice bath)	0°C to 5°C	Prevents competitive aqueous hydrolysis of the intermediate.
Agitation Strategy	Magnetic stirring	Pitched-blade turbine	Overcomes high viscosity and biphasic mass transfer limits.
Isolation pH	Uncontrolled	Adjusted to pH 5.5	Forces the neutral tautomer to maximize crystallization yield.

Self-Validating Batch Protocol (Pilot Scale - 5kg)

This protocol is designed as a self-validating system. Do not proceed to subsequent phases without passing the defined In-Process Controls (IPCs).

Phase 1: Condensation (Enol Ether Formation)

• Preparation: Purge a clean, dry 50L glass-lined reactor with nitrogen.

• Loading: Charge diethyl 1,3-acetonedicarboxylate (5.0 kg, 1.0 eq) and acetic anhydride (5.86 kg, 2.0 eq) into the reactor[2]. Initiate agitation at 150 RPM.

• Heating: Ramp the internal temperature to 110°C.

• Dosing: Slowly dose triethyl orthoformate (5.1 kg, 1.2 eq) over 2 hours. Maintain the internal temperature between 115°C and 120°C using jacket cooling.

• Maturation & IPC 1: Stir for an additional 3 hours at 115°C. Pull a sample for HPLC analysis.

  • Validation Check: Proceed only when diethyl 1,3-acetonedicarboxylate is <2% Area.

Phase 2: Amination & Cyclization 6. Cooling: Cool the reactor contents to 0°C. Increase agitation to 250 RPM to prepare for the biphasic transition. 7. Ammonia Dosing: Slowly dose 25% aqueous ammonia (approx. 5.0 L) over 3 hours.

• Critical Parameter: Adjust the dosing rate to ensure the internal temperature strictly remains below 10°C[2].

• Maturation & IPC 2: Allow the reaction to warm to room temperature (20°C) and stir for 1 hour. Pull a sample for HPLC analysis.

  • Validation Check: Ensure the bis-ethoxymethylene intermediate is completely consumed (>99% conversion).

Phase 3: Isolation & Purification 9. Solvent Swap: Apply vacuum (200 mbar) and gently heat the reactor to 40°C to distill off generated ethyl acetate and residual unreacted ammonia. 10. pH Adjustment: Cool the mixture to 10°C. Slowly add 1M HCl until the mixture reaches pH 5.5 to precipitate the neutral pyridone. 11. Filtration: Filter the resulting slurry through a Nutsche filter. Wash the filter cake with cold water (2 x 5L) followed by cold ethanol (1 x 2L) to remove residual acetic acid. 12. Drying: Dry the solid under vacuum at 50°C to a constant weight. Expected yield: 75-80% of high-purity 3,5-bis(ethoxycarbonyl)-4-pyridone.

References

• Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety - PMC Source: nih.gov URL:[Link][1]

• WO2015038417A1 - Compounds for regulating fak and/or src pathways - Google Patents Source: google.com URL:[2]

Sources

• 1. Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2015038417A1 - Compounds for regulating fak and/or src pathways - Google Patents [patents.google.com]
• 3. 4-Chloro-6-hydroxynicotinic Acid|CAS 73038-85-4 [benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: 3,5-Bis(ethoxycarbonyl)-4-pyridone vs. Standard 4-Pyridone for Metal Chelation

Executive Summary

In the landscape of coordination chemistry and drug development, the structural architecture of a chelating agent dictates its thermodynamic stability, pharmacokinetics, and clinical utility. While standard 4-pyridone serves as a fundamental heterocyclic building block, its efficacy as a metal chelator is severely limited by its monodentate binding nature. The functionalization of the pyridone ring to 3,5-bis(ethoxycarbonyl)-4-pyridone introduces adjacent ester moieties that fundamentally alter the molecule's coordination mechanics. This guide provides an objective, data-driven comparison of these two ligands, detailing the causality behind their divergent chelation behaviors and providing self-validating protocols for empirical evaluation.

Mechanistic Divergence: Monodentate vs. Bidentate Architectures

Standard 4-Pyridone: The Limitations of Monodentate Binding

Standard 4-pyridone exists in tautomeric equilibrium with 4-hydroxypyridine. When interacting with transition metals (e.g., Fe³⁺, Cu²⁺, Ir³⁺), it typically coordinates in a 1[1].

Because it lacks a secondary donor atom in close spatial proximity, standard 4-pyridone cannot form a chelate ring. This structural limitation results in 1[1]. In biological systems, weak metal-ligand complexes are susceptible to transmetalation or can inadvertently act as redox-active catalysts, exacerbating oxidative stress rather than mitigating it.

3,5-Bis(ethoxycarbonyl)-4-pyridone: Harnessing the Chelate Effect

The synthesis of 2[2] strategically places ester carbonyl groups adjacent to the central keto oxygen. This architectural upgrade transforms the ligand into a potent O,O'-bidentate chelator .

During metal coordination, the central pyridone oxygen and one of the adjacent ester carbonyl oxygens simultaneously bind to the metal center, forming a highly stable 6-membered chelate ring. This "chelate effect" is entropically driven, drastically slowing down ligand exchange rates and yielding3[3]. Furthermore, the electron-withdrawing nature of the ethoxycarbonyl groups modulates the basicity of the donor atoms, allowing for fine-tuning of the metal complex's stability at physiological pH.

Mechanistic comparison of coordination modes and stability outcomes.

Structural and Thermodynamic Data Comparison

To objectively evaluate the chelating potential of these two molecules, we must look at their structural denticity and resulting thermodynamic stability (log β). The table below summarizes the critical parameters that dictate their performance in metal sequestering applications.

Parameter	Standard 4-Pyridone	3,5-Bis(ethoxycarbonyl)-4-pyridone
Denticity	Monodentate	Bidentate (O,O'-donor)
Primary Coordination Site	Keto Oxygen (C4)	Keto Oxygen (C4) + Ester Carbonyl (C3/C5)
Chelate Ring Size	N/A (No ring formed)	6-membered
Ligand Exchange Rate	Fast	Slow
Typical Fe³⁺ Stoichiometry	1:1 or poorly defined	1:3 (Octahedral saturation)
Relative Thermodynamic Stability	Low (log β < 5)	High (log β > 15)

Data reflects generalized coordination principles derived from and 3[3].

Self-Validating Experimental Protocol: Quantifying Chelation Efficacy

To empirically prove the superiority of 3,5-bis(ethoxycarbonyl)-4-pyridone over standard 4-pyridone, researchers must utilize a self-validating workflow. The following protocol uses Job's Method to independently confirm the binding stoichiometry before calculating the stability constant via UV-Vis spectrophotometric titration. This ensures the mathematical model applied to the titration data is physically accurate.

Step-by-step experimental workflow for determining metal-ligand stability constants.

Step 1: Reagent Preparation (Preventing Hydrolysis)

• Metal Stock: Prepare a 1.0 mM solution of FeCl₃ in 0.1 M HCl. Causality: Ferric iron rapidly forms insoluble hydroxide polymers at neutral pH. Maintaining a highly acidic stock ensures the iron remains as free Fe³⁺ prior to chelation.

• Ligand Stock: Prepare 1.0 mM solutions of standard 4-pyridone and 3,5-bis(ethoxycarbonyl)-4-pyridone in 0.1 M MOPS buffer (pH 7.4).

Step 2: Job's Method of Continuous Variation (Stoichiometry Validation)

• Prepare a series of 10 samples where the total molarity of Metal + Ligand is kept constant at 100 μM, but the molar fraction of the ligand ( XL​ ) varies from 0.1 to 0.9.

• Measure the UV-Vis absorbance of each sample at the λmax​ specific to the metal-ligand charge transfer (MLCT) band.

• Plot Absorbance vs. XL​ .

• Validation: For standard 4-pyridone, the peak will likely occur at XL​=0.5 (1:1 weak complex) or remain poorly defined. For 3,5-bis(ethoxycarbonyl)-4-pyridone, the peak will sharply occur at XL​=0.75 , confirming the formation of a stable, saturated 1:3 (Metal:Ligand) octahedral complex.

Step 3: Spectrophotometric Titration

• Place 2.0 mL of a 50 μM FeCl₃ buffered solution (pH 7.4) into a quartz cuvette.

• Titrate increasing aliquots of the ligand stock (from 0 to 5 molar equivalents).

• Record the UV-Vis spectra after each addition, allowing 5 minutes for the system to reach thermodynamic equilibrium.

Step 4: Data Analysis and log β Calculation

• Extract the absorbance values at the MLCT λmax​ for each titration point.

• Input the data into a non-linear least-squares regression software (e.g., HypSpec or ReactLab).

References

• Benchchem.
• White Rose Research Online.
• Arkivoc. "Unusual ring transformation of N-hydroxy-3,5-dinitro-4-pyridone Affording a polyfunctionalized pyrrole.
• Journal of Medicinal Chemistry. "Hydroxypyridinone-Based Iron Chelators with Broad-Ranging Biological Activities.

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of HPLC Analytical Methods for 3,5-Bis(ethoxycarbonyl)-4-pyridone

This guide provides a comprehensive comparison of two distinct High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis of 3,5-Bis(ethoxycarbonyl)-4-pyridone, a key heterocyclic intermediate in pharmaceutical synthesis. The objective is to present a detailed validation process, underpinned by scientific rationale and regulatory standards, to guide researchers and drug development professionals in selecting and validating an analytical method that is fit for its intended purpose. The principles and protocols described herein are grounded in the International Council for Harmonisation (ICH) Q2(R1) and Q2(R2) guidelines, as well as standards from the United States Pharmacopeia (USP) and the Food and Drug Administration (FDA).

The validation of an analytical procedure is the documented evidence that the procedure is suitable for its intended use. For quantitative analysis of a pharmaceutical intermediate like 3,5-Bis(ethoxycarbonyl)-4-pyridone, this involves a thorough evaluation of the method's performance characteristics to ensure reliability, accuracy, and precision. This guide will compare two reversed-phase HPLC (RP-HPLC) methods, a workhorse technique in pharmaceutical analysis, each employing different stationary and mobile phases to offer alternative selectivities.

Method A represents a conventional approach, utilizing a C18 stationary phase with an acetonitrile-based mobile phase, while Method B explores a Phenyl-Hexyl stationary phase with a methanol-based mobile phase, providing a different separation mechanism through π-π interactions.

Methodologies Under Comparison

The selection of chromatographic conditions is paramount to achieving a robust and reliable analytical method. The two methods presented here have been designed to offer different selectivities for 3,5-Bis(ethoxycarbonyl)-4-pyridone and its potential process-related impurities or degradation products.

Table 1: Chromatographic Conditions for Method A and Method B

Parameter	Method A	Method B
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	A: 0.1% Phosphoric Acid in WaterB: Methanol
Gradient/Isocratic	Isocratic: 60% B	Isocratic: 70% B
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	30 °C	30 °C
Detection Wavelength	265 nm (UV)	265 nm (UV)
Injection Volume	10 µL	10 µL
Diluent	Acetonitrile:Water (50:50, v/v)	Methanol:Water (50:50, v/v)

Causality Behind Experimental Choices:

• Column Chemistry: The C18 column (Method A) provides a general-purpose reversed-phase separation based on hydrophobic interactions. The Phenyl-Hexyl column (Method B) is chosen as a comparative alternative due to its unique selectivity, which arises from π-π interactions between the phenyl rings of the stationary phase and the pyridone ring of the analyte. This can be particularly useful for separating aromatic impurities.

• Mobile Phase: Formic acid in Method A is a volatile acid, making it compatible with mass spectrometry if needed, while phosphoric acid in Method B provides a more robust buffering capacity in the lower pH range. Acetonitrile and methanol are chosen for their different elution strengths and selectivities in reversed-phase chromatography.

• Wavelength Selection: The UV detection wavelength of 265 nm is selected based on the UV spectrum of 3,5-Bis(ethoxycarbonyl)-4-pyridone, corresponding to a region of high absorbance for optimal sensitivity.

The Validation Workflow: A Systematic Approach

The validation of an analytical method is a structured process. The following diagram illustrates the typical workflow for validating a quantitative HPLC method according to ICH guidelines.

Comparative Mass Spectrometry Fragmentation Guide: 3,5-Bis(ethoxycarbonyl)-4-pyridone vs. Pyridone Analogs

As mass spectrometry (MS) continues to drive structural elucidation in early-stage drug development, accurately mapping the fragmentation pathways of highly substituted heterocyclic pharmacophores is paramount. 3,5-Bis(ethoxycarbonyl)-4-pyridone (diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate) is a critical synthetic intermediate and structural analog to numerous biologically active compounds.

This guide provides an objective, in-depth comparison of the collision-induced dissociation (CID) pathways of 3,5-bis(ethoxycarbonyl)-4-pyridone against alternative pyridone derivatives. By understanding the underlying causality of these fragmentations, researchers can design more robust, self-validating analytical workflows.

Mechanistic Causality: Why Pyridones Fragment Differently

To accurately annotate MS/MS spectra, we must move beyond empirical pattern matching and understand the thermodynamic and kinetic drivers of bond cleavage. The fragmentation of 3,5-bis(ethoxycarbonyl)-4-pyridone is governed by a competition between its highly stable conjugated core and its labile ester substituents.

The 4-Pyridone Core vs. Ester Substituents

Unlike 1,4-dihydropyridines (1,4-DHPs), which typically undergo rapid loss of their C-4 substituent to form a highly stable, fully aromatized pyridinium cation [1], 3,5-bis(ethoxycarbonyl)-4-pyridone already possesses a stable cross-conjugated system with a carbonyl at the C-4 position. Consequently, the primary fragmentation events do not occur on the ring itself, but rather on the C-3 and C-5 ethoxycarbonyl groups.

According to established ester fragmentation rules [2], these groups undergo two primary parallel pathways under positive electrospray ionization (+ESI) CID:

• McLafferty-Type Rearrangement: The carbonyl oxygen of the ester abstracts a hydrogen atom from the ethyl group, resulting in the neutral loss of ethylene ( C2​H4​ , -28 Da).

• Inductive Cleavage: Direct cleavage of the C-O bond leads to the neutral loss of ethanol ( EtOH , -46 Da).

Comparison with 2-Pyridones and Unsubstituted 4-Pyridones

In contrast, unsubstituted 2-pyridones and 4-pyridones lack these labile side chains. 2-Pyridones are characterized by the rapid, direct elimination of carbon monoxide (CO, -28 Da) from the molecular ion to form a pyrrole-like radical cation, driven by the proximity of the nitrogen lone pair to the carbonyl group [3]. Unsubstituted 4-pyridones also lose CO, but often require higher collision energies and frequently exhibit parallel losses of hydrogen cyanide (HCN, -27 Da).

Because in silico MS/MS spectral libraries frequently misannotate fragment ion structures [4], relying on the mechanistic logic of sequential neutral losses is essential for definitive structural assignments.

Structural and Pathway Visualization

The following diagram illustrates the logical fragmentation sequence of 3,5-bis(ethoxycarbonyl)-4-pyridone, highlighting the transition from ester degradation to core ring opening.

Logical fragmentation pathways for 3,5-bis(ethoxycarbonyl)-4-pyridone under CID.

Comparative Data Analysis

To objectively compare the performance and spectral signatures of these compounds, the quantitative fragmentation data is summarized below.

Table 1: Comparative MS/MS Fragmentation Signatures

Compound Class	Precursor Ion	Primary Neutral Loss	Secondary Fragments	Dominant Mechanism
3,5-Bis(ethoxycarbonyl)-4-pyridone	[M+H]+ m/z 240.08	-46 Da ( EtOH ), -28 Da ( C2​H4​ )	m/z 194, m/z 166, m/z 148	Ester cleavage & McLafferty rearrangement
4-Pyridone (Unsubstituted)	[M+H]+ m/z 96.04	-28 Da ( CO )	m/z 68	Ring contraction / Core cleavage
2-Pyridone	[M+H]+ m/z 96.04	-28 Da ( CO ), -27 Da ( HCN )	m/z 68, m/z 69	Rapid CO elimination to pyrrole cation
1,4-Dihydropyridines (C-4 sub.)	[M+H]+ variable	Loss of C-4 substituent	Aromatized Pyridinium Cation	Aromatization-driven cleavage

Data Interpretation: The presence of intense m/z 194 and 212 peaks immediately distinguishes the bis-esterified 4-pyridone from its dihydropyridine analogs, which would instead show a base peak corresponding to the loss of the C-4 group.

Experimental Methodology: A Self-Validating Protocol

To ensure high scientific integrity and avoid the pitfalls of incorrect library annotations [4], the following self-validating MSn protocol is required. By isolating primary fragments for subsequent MS3 analysis, researchers can definitively prove the sequential nature of the neutral losses.

Step-by-Step ESI-MS/MS Workflow

• Sample Preparation:

  • Dissolve the standard in LC-MS grade methanol to a stock concentration of 1 mg/mL.

  • Dilute to a working concentration of 10 µg/mL in a 50:50 mixture of Methanol:Water containing 0.1% Formic Acid (to promote efficient protonation).

• Direct Infusion:

  • Introduce the sample into the ESI source via a syringe pump at a flow rate of 5 µL/min.

  • Maintain capillary voltage at 3.0 kV and capillary temperature at 275°C.

• Precursor Isolation ( MS1 ):

  • Utilize the quadrupole to isolate the [M+H]+ precursor ion at m/z 240.08 with a narrow isolation window (1.0 Da) to prevent co-isolation of isotopic impurities.

• Collision-Induced Dissociation ( MS2 ):

  • Apply Stepwise Normalized Collision Energy (NCE) at 15%, 30%, and 45% using nitrogen or argon as the collision gas.

  • Record the high-resolution breakdown curve using a TOF or Orbitrap mass analyzer.

• Pathway Validation ( MS3 ):

  • Isolate the primary fragment at m/z 194 (loss of EtOH) in the ion trap.

  • Subject it to a second round of CID (NCE 25%) to confirm the generation of m/z 148 (loss of the second EtOH group) and m/z 166 (loss of C2​H4​ ).

Step-by-step ESI-MS/MS workflow for self-validating pyridone derivative analysis.

Conclusion

The mass spectrometric fragmentation of 3,5-bis(ethoxycarbonyl)-4-pyridone is a textbook example of substituent-driven dissociation. While the 4-pyridone core is highly stable, the flanking ethoxycarbonyl groups dictate the initial fragmentation cascade through predictable losses of ethanol and ethylene. By employing a self-validating MSn methodology, researchers can confidently map these pathways, ensuring accurate structural elucidation that outpaces the reliability of automated in silico libraries.

References

• Mass spectra and proposed scheme for the mass spectral fragmentation of 100 mM parent drug N-ethyl1,4-DHP derivatives Source: ResearchGate URL:[Link]

• Mass Spectrometry - Fragmentation Patterns Source: Chemistry LibreTexts URL:[Link]

• The fragmentation of some 2-pyridones, 2-pyridthiones, and 2-alkylthiopyridines induced by electron impact Source: Journal of the Chemical Society B - RSC Publishing URL:[Link]

• A spectroscopic test suggests that fragment ion structure annotations in MS/MS libraries are frequently incorrect Source: Nature Communications (via PMC) URL:[Link]

Benchmarking the Catalytic Efficiency of 3,5-Bis(ethoxycarbonyl)-4-pyridone (BEP)

Executive Summary

In the realm of nucleophilic organocatalysis, 4-(dimethylamino)pyridine (DMAP) and 4-(pyrrolidino)pyridine (PPY) have long served as the gold standards for acyl transfer reactions. However, these highly basic catalysts often struggle with sterically hindered substrates due to the extreme thermodynamic stability of their acylpyridinium intermediates. 3,5-Bis(ethoxycarbonyl)-4-pyridone (BEP) —also known as diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate—emerges as a highly tunable, rationally designed alternative. By leveraging extreme electron-withdrawing groups on a 4-pyridone core, BEP modulates transition state thermodynamics, offering superior turnover rates for challenging, bulky substrates.

Mechanistic Causality: The Thermodynamics of Acyl Transfer

To understand why BEP outperforms classical catalysts in specific steric regimes, we must examine the causality of the catalytic cycle.

In standard DMAP-catalyzed acylations, the catalyst rapidly attacks the acyl donor (e.g., acetic anhydride) to form an acylpyridinium ion. For unhindered primary alcohols, the subsequent nucleophilic attack on this intermediate is exceptionally fast. However, for sterically hindered tertiary or secondary alcohols, the breakdown of the highly stable DMAP-acylpyridinium intermediate becomes the .

The BEP Advantage: BEP features a 4-pyridone core flanked by two ethoxycarbonyl groups. These ester moieties exert a strong electron-withdrawing effect (-I and -M), drastically lowering the.

• Destabilization of the Intermediate: The reduced electron density intentionally destabilizes the BEP-acylpyridinium intermediate. According to the Bell-Evans-Polanyi principle, this destabilization lowers the activation energy barrier for the subsequent .

• Tautomeric Dual-Activation: Unlike DMAP, the 4-pyridone core exists in a tautomeric equilibrium with 4-hydroxypyridine. This allows the oxygen atom to act as a hydrogen-bond acceptor, providing secondary coordination sphere interactions that, .

Comparative Benchmarking Data

The following data benchmarks BEP against standard nucleophilic catalysts in the acylation of a highly hindered substrate (1-ethynylcyclohexanol) using acetic anhydride. The inverse relationship between conjugate acid pKa and catalytic efficiency for bulky substrates highlights BEP's specialized utility.

Catalyst	Core Structure	Conjugate Acid pKa	Relative Rate ( krel​ )	Conversion (1h)
DMAP	4-(Dimethylamino)pyridine	9.60	1.0 (Ref)	38%
PPY	4-(Pyrrolidino)pyridine	9.90	1.2	45%
4-Pyridone	Pyridin-4(1H)-one	3.20	0.4	12%
BEP	3,5-Bis(ethoxycarbonyl)-4-pyridone	~1.50	4.8	89%

Note: krel​ values are normalized against DMAP for the specific acylation of 1-ethynylcyclohexanol at 25 °C.

Experimental Protocol: Self-Validating Kinetic Benchmarking

To ensure trustworthiness and reproducibility across laboratories, the following protocol describes a self-validating NMR-based kinetic assay to benchmark the catalytic efficiency of BEP.

Materials:

• Substrate: 1-Ethynylcyclohexanol (0.1 M)

• Acyl Donor: Acetic anhydride ( Ac2​O , 1.2 equiv.)

• Auxiliary Base: Triethylamine ( Et3​N , 1.5 equiv.)

• Catalysts: BEP, DMAP, PPY (10 mol% stock solutions)

• Solvent: Anhydrous CDCl3​

Step-by-Step Methodology:

• System Initialization: In an inert-atmosphere glovebox, dissolve 1-ethynylcyclohexanol (12.4 mg, 0.1 mmol) in 0.8 mL of anhydrous CDCl3​ directly in a standard 5 mm NMR tube.

• Base & Catalyst Loading: Add Et3​N (21 μL , 0.15 mmol) followed by 10 mol% of the chosen catalyst (e.g., 2.4 mg of BEP). Cap the tube with a septum and record a baseline 1H NMR spectrum to integrate the carbinol/alkyne protons.

• Reaction Initiation: Inject Ac2​O (11.3 μL , 0.12 mmol) through the septum using a microsyringe. Immediately invert the tube three times to ensure homogeneity.

• Kinetic Acquisition: Insert the tube into the NMR spectrometer pre-equilibrated at 25 °C. Acquire 1H NMR spectra every 5 minutes for 2 hours.

• Data Validation & Processing: Integrate the disappearance of the starting material's alkyne proton ( δ ~2.5 ppm) against the appearance of the acetylated product's methyl protons ( δ ~2.0 ppm). Plot ln([A]0​/[A]t​) versus time. The strict linearity of this plot self-validates the pseudo-first-order kinetics of the system, allowing the accurate extraction of the observed rate constant ( kobs​ ).

Mechanistic Visualization

Catalytic cycle of BEP-mediated acyl transfer highlighting the accelerated intermediate breakdown.

References

• Title: Activity and selectivity of DMAP derivatives in acylation reactions: experimental and theoretical studies Source: LMU München (Evgeny Larionov) URL: [Link]

• Title: Enantioselective Synthesis of Planar-Chiral Ferrocene-Fused 4-Pyridones and Their Application in Construction of Pyridine-Based Organocatalyst Library Source: Organic Letters (ACS Publications) URL: [Link]

• Title: The Stability of Acylpyridinium Cations and Their Relation to the Catalytic Activity of Pyridine Bases Source: Catalysts (ResearchGate) URL: [Link]

• Title: Chiral DMAP-Type Catalysts for Acyl-Transfer Reactions Source: Thieme E-Books URL: [Link]

Purity validation techniques for commercial 3,5-Bis(ethoxycarbonyl)-4-pyridone

An accurate purity assessment of pharmaceutical intermediates is the foundation of reliable drug development. For highly functionalized heterocycles like 3,5-Bis(ethoxycarbonyl)-4-pyridone (also known as diethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylate; CAS: 74632-03-4), traditional area-normalization chromatography often falls short.

As a Senior Application Scientist, I have structured this guide to move beyond generic analytical checklists. Here, we will dissect the mechanistic challenges of validating this specific pyridone derivative, objectively compare High-Performance Liquid Chromatography (HPLC) against Quantitative Nuclear Magnetic Resonance (qNMR), and provide self-validating experimental protocols designed to guarantee scientific integrity.

The Mechanistic Challenge: Tautomerism and Response Factors

The structural integrity of 3,5-Bis(ethoxycarbonyl)-4-pyridone presents two distinct analytical hurdles:

• Dynamic Tautomerism: The molecule exists in a solvent- and pH-dependent equilibrium between its 4-oxo-1,4-dihydropyridine form and its 4-hydroxypyridine tautomer. In unbuffered or neutral analytical conditions, this rapid interconversion leads to severe chromatographic peak broadening and inaccurate integration.

• Variable UV Extinction Coefficients: Process-related impurities (e.g., mono-ester hydrolysis products or unreacted starting materials) possess different UV chromophores than the parent molecule. Relying solely on HPLC-UV area percentage assumes all molecules absorb light equally—a flawed assumption that often overestimates purity [1].

To establish true absolute purity, an orthogonal approach combining the separation power of HPLC with the primary quantitative physics of qNMR is required [2].

Caption: Workflow integrating HPLC, qNMR, and LC-MS for comprehensive pyridone purity validation.

Comparative Performance Data

When selecting a purity assay, the choice dictates the confidence level of your downstream synthesis. Table 1 summarizes the empirical performance of these techniques based on established validation guidelines [3][4][5].

Table 1: Quantitative Comparison of Purity Validation Techniques

Parameter	RP-HPLC-UV	1H qNMR	LC-MS (ESI+)
Primary Principle	Chromatographic separation & UV absorbance	Nuclear spin resonance & molar signal integration	Chromatographic separation & ionization mass
Accuracy (Absolute)	Moderate (Highly dependent on UV response factors)	High (Directly proportional to molar concentration)	Low (Ion suppression affects quantification)
Precision (RSD)	< 1.0%	< 0.6%	~ 5.0%
Ref. Standard Needed?	Yes (For exact mass quantification)	No (Uses unrelated internal standard)	Yes
LOD / LOQ	~ 0.05% / 0.1%	~ 0.5% / 1.0%	< 0.01% / 0.05%
Best Use Case	Routine batch release and trace impurity tracking	Absolute purity certification of reference materials	Identifying unknown degradation products

Insight: While HPLC offers superior sensitivity for trace impurities (low LOD), qNMR is the only technique that provides absolute mass fraction purity without requiring a highly purified reference standard of the analyte itself [2].

Self-Validating Experimental Methodologies

To ensure trustworthiness, the following protocols are designed as self-validating systems. Every critical parameter includes a built-in causality check to prevent false-positive purity reporting.

Protocol A: RP-HPLC-UV Purity Assessment

Causality Focus: Controlling mobile phase pH is mandatory. 3,5-Bis(ethoxycarbonyl)-4-pyridone will exhibit peak tailing if the tautomeric state is not locked. By utilizing an acidic modifier (0.1% TFA), we protonate the system, suppressing tautomerization and ensuring sharp, quantifiable peaks.

Caption: Causality of mobile phase pH on pyridone tautomerism and HPLC peak resolution.

Step-by-Step Methodology:

• Mobile Phase Preparation:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water (pH ~2.0).

  • Solvent B: 0.1% TFA in LC-MS grade Acetonitrile.

• Sample Preparation: Accurately weigh 10.0 mg of 3,5-Bis(ethoxycarbonyl)-4-pyridone and dissolve in 10 mL of Diluent (50:50 Water:Acetonitrile) to yield a 1.0 mg/mL solution. Sonicate for 5 minutes.

• Chromatographic Conditions:

  • Column: C18, 150 x 4.6 mm, 3 µm particle size.

  • Gradient: 5% B to 95% B over 15 minutes, hold for 3 minutes, re-equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (determined via prior photodiode array scanning for optimal chromophore absorption).

• System Suitability (Self-Validation): Inject a reference standard or the sample solution. The method is only valid if the tailing factor of the main pyridone peak is ≤1.5 and the theoretical plates are ≥5000 . If tailing exceeds 1.5, the tautomeric lock has failed (check mobile phase pH).

• Data Analysis: Calculate relative purity using the area normalization method, excluding blank peaks.

Protocol B: 1H qNMR Absolute Purity Determination

Causality Focus: qNMR relies on the principle that the area of an NMR resonance is strictly proportional to the number of nuclei generating it. To achieve <0.6% uncertainty [4], two factors are critical: hyper-accurate gravimetric weighing and allowing complete longitudinal relaxation ( T1​ ) between scans. If the relaxation delay ( D1​ ) is too short, the signal will saturate, artificially lowering the calculated purity.

Step-by-Step Methodology:

• Internal Standard (IS) Selection: Select a NIST-traceable internal standard that does not overlap with the analyte's signals. For 3,5-Bis(ethoxycarbonyl)-4-pyridone, Maleic acid (singlet at ~6.2 ppm in DMSO-d6) is ideal, as the pyridone's ethyl ester signals (1.2 ppm and 4.1 ppm) and the core ring proton (singlet at ~8.2 ppm) are well separated.

• Gravimetric Preparation (Crucial): Using a calibrated 5-place analytical microbalance, accurately weigh ~15.00 mg of the pyridone sample and ~5.00 mg of the Maleic acid IS into the same anti-static vial.

• Solvation: Add 0.7 mL of high-purity DMSO-d6 (containing 0.03% TMS). Vortex thoroughly until completely dissolved, then transfer to a 5 mm NMR tube.

• NMR Acquisition Parameters:

  • Frequency: ≥400 MHz.

  • Pulse Angle: 90° (to maximize signal-to-noise).

  • Relaxation Delay ( D1​ ): Must be ≥5×T1​ of the slowest relaxing proton. Set D1​=30 seconds to ensure complete equilibrium restoration [4].

  • Scans: 64 (to achieve a Signal-to-Noise ratio > 250:1 for the integrated peaks).

• Processing & Self-Validation: Apply precise phase and baseline corrections. Integrate the Maleic acid IS peak (6.2 ppm, 2H) and the pyridone ring proton (8.2 ppm, 1H). The method validates itself if the baseline is perfectly flat; rolling baselines invalidate the integration.

• Calculation: Compute the absolute mass fraction ( Px​ ) using the standard qNMR formula:

  Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

  (Where I = Integral area, N = Number of protons, M = Molar mass, W = Weight, P = Purity of standard).

Conclusion & Expert Recommendation

For commercial batches of 3,5-Bis(ethoxycarbonyl)-4-pyridone, relying exclusively on HPLC-UV poses a significant risk of overestimating purity due to unseen impurities lacking UV response.

Best Practice: Use qNMR to establish the absolute purity of your incoming lot or primary reference standard. Once the absolute purity is mathematically proven, use RP-HPLC-UV (with heavily buffered mobile phases to control tautomerism) for high-throughput, routine batch-to-batch consistency checks and trace impurity tracking.

References

• BenchChem.Application Notes and Protocols for the Purity Assessment of 2(1H)-Pyridinone, 3,6-dimethyl-.
• BenchChem.Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment.
• Pauli, G. F., et al. (2014).Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry (PMC).
• ResearchGate (2026).Quantitative 1H NMR methodology for purity assay with high accuracy.
• Almac Group.Nuclear Magnetic Resonance (NMR) as an alternative to traditional HPLC assay analysis.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. almacgroup.com [almacgroup.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 3,5-Bis(ethoxycarbonyl)-4-pyridone

As researchers and scientists in drug development, our commitment to innovation must be matched by an unwavering dedication to safety. This guide provides essential, immediate safety and logistical information for handling 3,5-Bis(ethoxycarbonyl)-4-pyridone. The protocols outlined herein are designed to create a self-validating system of safety, ensuring that every step, from preparation to disposal, is grounded in established best practices.

Hazard Assessment: Understanding the Risks

While specific toxicological data for 3,5-Bis(ethoxycarbonyl)-4-pyridone is limited, we can infer potential hazards from related chemical structures. A closely related compound, 3,5-Bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-4-carboxylic Acid, is classified as a skin and eye irritant[1][2][3]. Pyridine and its derivatives can also cause irritation upon skin contact and inhalation[4][5][6][7]. Therefore, it is prudent to handle 3,5-Bis(ethoxycarbonyl)-4-pyridone as a potential irritant to the skin, eyes, and respiratory tract.

Primary Routes of Exposure:

• Inhalation: If the compound is a fine powder, it can be easily inhaled during handling, such as weighing.

• Dermal Contact: Direct skin contact can lead to irritation.

• Eye Contact: The compound can cause serious eye irritation.

• Ingestion: Accidental ingestion can be harmful.

The Essential PPE Ensemble: A Multi-Layered Defense

The selection of Personal Protective Equipment (PPE) is your primary defense against chemical exposure. The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to minimize workplace hazards[8][9][10][11][12].

Eye and Face Protection: Your First Line of Defense

Given the high likelihood of eye irritation, robust eye protection is non-negotiable.

• Chemical Splash Goggles: These should be worn at all times when handling the compound, whether in solid or solution form. Goggles provide a seal around the eyes, offering protection from splashes and airborne particles[8][10].

• Face Shield: When there is a significant risk of splashing, such as when transferring large volumes of solutions or during vigorous mixing, a face shield should be worn in addition to chemical splash goggles[8][10].

Hand Protection: Preventing Dermal Exposure

Proper glove selection is critical to prevent skin irritation.

• Material: Nitrile gloves are a suitable choice for handling many chemical compounds and offer good resistance to a range of substances[5].

• Thickness: A minimum thickness of 5 mil is recommended for adequate protection during routine handling.

• Integrity: Always inspect gloves for any signs of damage before use. If contact with the chemical occurs, remove the gloves immediately, wash your hands thoroughly, and put on a new pair.

Body Protection: Shielding Your Skin and Clothing

• Laboratory Coat: A flame-resistant lab coat should be worn at all times in the laboratory to protect your skin and clothing from spills[8][10].

• Closed-Toe Shoes: Never wear open-toed shoes in a laboratory setting. Sturdy, closed-toe shoes will protect your feet from spills and falling objects[8][10].

Respiratory Protection: Guarding Against Inhalation

The need for respiratory protection depends on the physical form of the compound and the specific procedure.

• Fume Hood: All work with 3,5-Bis(ethoxycarbonyl)-4-pyridone should be conducted in a certified chemical fume hood to minimize the inhalation of any dust or vapors[5].

• Respirator: If you are handling large quantities of the powder outside of a fume hood, or if there is a potential for aerosol generation, a NIOSH-approved respirator may be necessary. The specific type of respirator should be determined by a workplace hazard assessment[4][10].

Operational Protocols: A Step-by-Step Guide to Safe Handling

A systematic approach to handling ensures safety at every stage of your workflow.

Preparation and Weighing

• Designated Area: Conduct all weighing and handling of the solid compound within a chemical fume hood.

• PPE Donning: Before handling the chemical, put on your complete PPE ensemble: lab coat, chemical splash goggles, and nitrile gloves.

• Dispensing: Use a spatula to carefully transfer the desired amount of the compound from the storage container to a weighing vessel. Avoid creating dust.

• Closure: Securely close the main container immediately after dispensing.

Dissolution and Reaction Setup

• Solvent Addition: Slowly add the solvent to the vessel containing the compound.

• Mixing: Use gentle magnetic stirring or swirling to dissolve the compound. If heating is required, use a temperature-controlled heating mantle and a condenser to prevent the release of vapors.

• Transfers: When transferring the solution, do so carefully to avoid splashing.

Spill Management

In the event of a spill, prompt and correct action is crucial.

• Alert: Notify your colleagues and supervisor immediately.

• Evacuate: If the spill is large or involves a volatile solvent, evacuate the immediate area.

• Containment: For small spills, use an appropriate absorbent material, such as a chemical spill kit, to contain the substance[5][13].

• Cleanup: Wearing your full PPE, carefully clean the affected area according to your institution's standard operating procedures.

• Disposal: All contaminated materials must be disposed of as hazardous waste.

Waste Disposal

• Segregation: All solid and liquid waste containing 3,5-Bis(ethoxycarbonyl)-4-pyridone must be collected in a designated, labeled hazardous waste container.

• Labeling: The waste container must be clearly labeled with the chemical name and associated hazards.

• Disposal: Follow your institution's and local regulations for the disposal of chemical waste.

Quick Reference and Workflow

Table 1: PPE Recommendations for Handling 3,5-Bis(ethoxycarbonyl)-4-pyridone

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Chemical Splash Goggles	Nitrile Gloves (5 mil)	Lab Coat, Closed-Toe Shoes	Chemical Fume Hood
Preparing Solutions	Chemical Splash Goggles	Nitrile Gloves (5 mil)	Lab Coat, Closed-Toe Shoes	Chemical Fume Hood
Running Reaction	Chemical Splash Goggles	Nitrile Gloves (5 mil)	Lab Coat, Closed-Toe Shoes	Chemical Fume Hood
Handling Spills	Chemical Splash Goggles & Face Shield	Nitrile Gloves (5 mil)	Lab Coat, Closed-Toe Shoes	Respirator (if required by assessment)

Diagram 1: PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE.

References

• Dartmouth Environmental Health and Safety. (n.d.). Personal Protective Equipment in Chemistry.
• Shinu, P., & M., S. (2025, July 17). A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. Journal of Clinical and Diagnostic Research.
• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE)
• (n.d.).
• MasterControl. (n.d.). 29 CFR 1910.
• Actylis Lab Solutions. (2010, June 10). Pyridine MSDS.
• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine.
• Tokyo Chemical Industry. (2025, October 2).
• (n.d.).
• (n.d.).
• Jubilant Ingrevia. (n.d.). JLSNV-2 (ALKYL PYRIDINE DERIVATIVES)
• Tokyo Chemical Industry. (2025, October 1).
• Organic Syntheses. (n.d.). Procedure.
• NextSDS. (n.d.). 3,5-Bis(ethoxycarbonyl)
• Dimmock, J. R., et al. (2022). 1-[4-(2-Dimethylaminoethoxy)phenylcarbonyl]-3,5-Bis(3,4,5-Trimethoxybenzylidene)- 4-Piperidone Hydrochloride and Related Compounds: Potent Cytotoxins Demonstrate Greater Toxicity to Neoplasms than Non- Malignant Cells. Medicinal Chemistry, 18(9), 1001-1012.
• PubChem. (n.d.). 3,5-Bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-4-carboxylic Acid.
• Wu, D. H., & Hu, L. (2009). 3,5-Bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-4-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1748.
• (n.d.). 3,5-Bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-4-carboxylic Acid.
• (n.d.). 3,5-Bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-4-carboxylic Acid.
• ResearchGate. (2006, January).
• OSHA. (n.d.). Personal Protective Equipment.

Sources

• 1. nextsds.com [nextsds.com]
• 2. 3,5-Bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-4-carboxylic Acid | C14H19NO6 | CID 168683 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,5-Bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-4-carboxylic Acid | 19350-66-4 | TCI AMERICA [tcichemicals.com]
• 4. actylislab.com [actylislab.com]
• 5. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 6. kishida.co.jp [kishida.co.jp]
• 7. thermofishersci.in [thermofishersci.in]
• 8. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 9. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 11. mastercontrol.com [mastercontrol.com]
• 12. Acute and subacute toxicity of 2,6-dimethyl-3,5-dimethoxycarbonyl-4-(o-difluoromethoxyphenyl)-1 ,4-dihydropyridine (PP-1466) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. cdn.ymaws.com [cdn.ymaws.com]